DSP-0565

Core Science & Biosynthesis

DSP-0565: An In-Depth Technical Guide on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

DSP-0565 is an investigational broad-spectrum anti-epileptic drug (AED) candidate with a pharmacological profile similar to sodium valproate.[1][2] Preclinical studies have demonstrated its anticonvulsant activity across a range of seizure models, suggesting potential efficacy in both generalized and partial seizures.[1][2] The core mechanism of action is described as a "unique GABAergic function," distinguishing it from other AEDs. This technical guide synthesizes the available preclinical data on DSP-0565, detailing its mechanism of action, anticonvulsant activity, and the experimental protocols used in its evaluation.

Core Mechanism of Action: A Unique GABAergic Function

DSP-0565 is characterized by its unique modulatory effects on the gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the central nervous system. While the complete molecular details of this "unique GABAergic function" are not fully elucidated in publicly available literature, its comparison to sodium valproate suggests a potential influence on GABA metabolism.

Hypothesized Signaling Pathway:

The primary mechanism of sodium valproate involves the inhibition of GABA transaminase, the enzyme responsible for the degradation of GABA. This leads to increased synaptic and extrasynaptic GABA concentrations, thereby enhancing inhibitory neurotransmission. It is hypothesized that DSP-0565 may share a similar mechanism, although direct evidence is pending.

Caption: Hypothesized GABAergic signaling pathway modulated by DSP-0565.

Preclinical Anticonvulsant Activity

DSP-0565 has demonstrated a broad spectrum of anticonvulsant activity in various well-established rodent models of epilepsy. These models are designed to assess a compound's ability to prevent seizures induced by different mechanisms, thus predicting its potential clinical utility across different seizure types.

Summary of Preclinical Efficacy:

Seizure Model	Description	Species	DSP-0565 Activity
Maximal Electroshock (MES)	A model of generalized tonic-clonic seizures, indicative of a drug's ability to prevent seizure spread.	Mouse/Rat	Active[1][2]
Subcutaneous Pentylenetetrazol (scPTZ)	A model for absence and myoclonic seizures, reflecting a drug's ability to elevate the seizure threshold.	Mouse	Active[1][2]
6 Hz Psychomotor Seizure Test	A model of therapy-resistant partial seizures.	Mouse	Active[1][2]
Amygdala Kindling	A model of complex partial seizures and epileptogenesis, assessing a drug's ability to suppress focal seizures.	Rat	Active[1][2]

Quantitative data (e.g., ED50 values) for DSP-0565 in these models are not yet publicly available.

Experimental Protocols

The following are generalized protocols for the key preclinical models used to evaluate the anticonvulsant activity of DSP-0565. The specific parameters for the DSP-0565 studies have not been publicly disclosed.

Maximal Electroshock (MES) Test

Objective: To assess the ability of a compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure.

Workflow:

Caption: General workflow for the Maximal Electroshock (MES) test.

Methodology:

• Animals: Male albino mice or rats are typically used.

• Compound Administration: The test compound (DSP-0565) is administered via a specific route (e.g., oral gavage, intraperitoneal injection) at various doses. A vehicle control group is also included.

• Pre-treatment Time: Animals are tested at the presumed time of peak effect of the compound.

• Stimulation: A high-frequency electrical stimulus (e.g., 60 Hz, 50-150 mA for 0.2 seconds) is delivered through corneal or ear electrodes.

• Endpoint: The presence or absence of a tonic hindlimb extension seizure is recorded. Protection is defined as the absence of this endpoint.

Subcutaneous Pentylenetetrazol (scPTZ) Test

Objective: To evaluate a compound's ability to raise the seizure threshold against a chemical convulsant.

Workflow:

Caption: General workflow for the subcutaneous Pentylenetetrazol (scPTZ) test.

Methodology:

• Animals: Male albino mice are commonly used.

• Compound Administration: The test compound is administered at various doses.

• Pre-treatment Time: Animals are challenged with PTZ at the expected time of peak compound effect.

• Convulsant Challenge: A dose of pentylenetetrazol known to induce clonic seizures in 97% of animals (CD97) is administered subcutaneously.

• Endpoint: Animals are observed for a set period (e.g., 30 minutes) for the presence of generalized clonic seizures lasting for at least 5 seconds. Absence of such seizures constitutes protection.

Amygdala Kindling Model

Objective: To assess the efficacy of a compound against focal seizures that secondarily generalize, and to model epileptogenesis.

Workflow:

Caption: General workflow for the amygdala kindling model.

Methodology:

• Surgery: Rats are surgically implanted with a bipolar electrode in the basolateral amygdala.

• Kindling Development: After a recovery period, a brief, low-intensity electrical stimulus is delivered to the amygdala once or twice daily.

• Seizure Scoring: The behavioral seizure response is scored using the Racine scale. With repeated stimulation, the seizures progress from focal facial twitching to generalized tonic-clonic convulsions. An animal is considered "fully kindled" after exhibiting several consecutive stage 5 seizures.

• Drug Testing: Once fully kindled, animals are treated with the test compound or vehicle prior to electrical stimulation.

• Endpoints: The ability of the compound to reduce the seizure severity score and the duration of the electrical afterdischarge recorded via the implanted electrode is measured.

Conclusion and Future Directions

DSP-0565 is a promising broad-spectrum anticonvulsant candidate with a mechanism of action that appears to involve modulation of the GABAergic system, similar to sodium valproate. Its efficacy in a range of preclinical models suggests potential for treating various seizure types, including those that are pharmacoresistant.

Further research is required to fully elucidate the precise molecular targets of DSP-0565 and the specifics of its "unique GABAergic function." In particular, studies investigating its effects on GABA transaminase activity, GABA receptor binding affinities, and in vivo GABA levels will be crucial for a complete understanding of its mechanism of action. The public release of quantitative data from preclinical and clinical studies will be essential for a comprehensive evaluation of its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, a biphenyl (B1667301) derivative of interest in pharmaceutical and chemical research. The proposed synthesis involves a key Suzuki-Miyaura cross-coupling reaction to construct the core biphenyl structure, followed by the formation of the acetamide (B32628) moiety. This document details the experimental protocols, relevant quantitative data, and visual representations of the chemical transformations.

Synthetic Strategy Overview

The synthesis of the target molecule, 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, is strategically designed in two main stages:

• Stage 1: Suzuki-Miyaura Cross-Coupling. This well-established and versatile palladium-catalyzed reaction is employed to form the central C-C bond of the biphenyl structure. The reaction couples an aryl halide, specifically 2-bromophenylacetamide, with an arylboronic acid, 2-fluorophenylboronic acid. This method is favored for its high yields and tolerance to a wide range of functional groups[1][2][3].

• Stage 2: Amide Formation (Precursor Synthesis). The starting material for the Suzuki-Miyaura coupling, 2-bromophenylacetamide, is synthesized from its corresponding carboxylic acid, 2-bromophenylacetic acid. This transformation can be achieved through various amidation methods[4][5][6].

The overall synthetic workflow is depicted in the diagram below.

Figure 1: Overall synthetic workflow for 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide.

Experimental Protocols

Synthesis of 2-bromophenylacetamide (Precursor)

The synthesis of 2-bromophenylacetamide from 2-bromophenylacetic acid is a critical first step. A common and effective method involves the conversion of the carboxylic acid to an acyl chloride followed by amination.

Reaction:

2-bromophenylacetic acid + SOCl₂ → 2-bromophenylacetyl chloride

2-bromophenylacetyl chloride + NH₄OH → 2-bromophenylacetamide

Detailed Protocol:

• To a solution of 2-bromophenylacetic acid (1 equivalent) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or toluene, add thionyl chloride (SOCl₂, 1.2 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 2-3 hours, or until the reaction is complete (monitored by TLC).

• Remove the excess thionyl chloride and solvent under reduced pressure.

• Dissolve the resulting crude 2-bromophenylacetyl chloride in an appropriate solvent (e.g., DCM).

• Slowly add this solution to a cooled (0 °C) concentrated aqueous solution of ammonium (B1175870) hydroxide (B78521) (excess).

• Stir the mixture vigorously for 1-2 hours, allowing it to warm to room temperature.

• Extract the aqueous layer with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-bromophenylacetamide.

• Purify the product by recrystallization or column chromatography.

Synthesis of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide via Suzuki-Miyaura Coupling

The core biphenyl structure is assembled using the Suzuki-Miyaura cross-coupling reaction.

Reaction:

2-bromophenylacetamide + 2-fluorophenylboronic acid --(Pd catalyst, Base)--> 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide

Detailed Protocol:

• In a reaction vessel, combine 2-bromophenylacetamide (1 equivalent), 2-fluorophenylboronic acid (1.2 equivalents), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equivalents), and a base such as sodium carbonate (Na₂CO₃, 2 equivalents) or potassium carbonate (K₂CO₃, 2 equivalents)[7][8].

• Add a suitable solvent system, typically a mixture of an organic solvent and water (e.g., toluene/water, dioxane/water).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, or until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide.

Data Presentation

The following tables summarize the key quantitative data for the starting materials and the final product.

Table 1: Properties of Key Reactants

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
2-Bromophenylacetic acid	C₈H₇BrO₂	215.04	103-105
2-Bromophenylacetamide	C₈H₈BrNO	214.06	145-148[9]
2-Fluorophenylboronic acid	C₆H₆BFO₂	139.92	101-110

Table 2: Expected Product Specifications

Compound	Molecular Formula	Molecular Weight ( g/mol )
2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide	C₁₄H₁₂FNO	229.25

Signaling Pathway and Logical Relationship Diagrams

The mechanism of the Suzuki-Miyaura cross-coupling reaction is a well-defined catalytic cycle. The key steps are oxidative addition, transmetalation, and reductive elimination.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

This technical guide outlines a robust and efficient synthetic route for 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide. The strategy leverages the well-established Suzuki-Miyaura cross-coupling for the key bond formation, ensuring high yields and good functional group compatibility. The detailed experimental protocols and data provided herein serve as a valuable resource for researchers and professionals in the fields of chemical synthesis and drug development. Adherence to standard laboratory safety procedures is paramount when performing these chemical transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Amide synthesis by acylation [organic-chemistry.org]
• 7. Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. 2'-Bromoacetanilide | C8H8BrNO | CID 136416 - PubChem [pubchem.ncbi.nlm.nih.gov]

DSP-0565: A Technical Overview of a Novel Anticonvulsant Candidate

For Researchers, Scientists, and Drug Development Professionals

Abstract

DSP-0565 is a novel, broad-spectrum anticonvulsant agent identified through a targeted drug discovery program. Preclinical studies have demonstrated its efficacy in a variety of seizure models, suggesting a mechanism of action related to the GABAergic system. This technical guide provides a comprehensive overview of the discovery, preclinical development, and metabolic profile of DSP-0565. Due to the limited availability of public data, this document summarizes the existing information and provides generalized experimental frameworks.

Introduction

Epilepsy is a chronic neurological disorder characterized by recurrent seizures, affecting millions worldwide. Current antiepileptic drugs (AEDs), while effective for many, are associated with significant side effects and a substantial portion of patients remain refractory to treatment. This necessitates the discovery and development of novel AEDs with improved efficacy and safety profiles. DSP-0565, chemically identified as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, emerged from a lead optimization program as a promising candidate with a broad spectrum of anticonvulsant activity.

Discovery and Lead Optimization

The discovery of DSP-0565 was the result of a focused lead optimization effort starting from an initial hit compound, 2'-fluoro-N-methyl-[1,1'-biphenyl]-2-sulfonamide. The primary goal of this program was to identify a novel chemical entity with a broad anticonvulsant profile, similar to that of valproic acid, but with an improved safety and pharmacokinetic profile.

The optimization process is depicted in the workflow below:

In Vitro Efficacy of DSP-0565: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565, chemically identified as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, is an investigational small molecule with potential as a broad-spectrum anti-epileptic drug (AED).[1] Preclinical evidence suggests that DSP-0565 possesses a unique GABAergic mechanism of action, distinguishing it within the landscape of epilepsy therapeutics. This technical guide provides a comprehensive summary of the available in vitro data on the efficacy of DSP-0565, including detailed experimental protocols and a visual representation of its proposed signaling pathway.

Quantitative Efficacy Data

Currently, publicly available in vitro studies on DSP-0565 primarily focus on its metabolic profile rather than its direct therapeutic efficacy at the molecular level. Research has detailed its metabolism in human, rat, and dog hepatocytes, highlighting species-specific differences. In human hepatocytes, the primary metabolic pathway is amide bond hydrolysis, leading to the formation of (2'-fluoro[1,1'-biphenyl]-2-yl)acetic acid (M8). In contrast, rat and dog hepatocytes metabolize DSP-0565 through both hydrolysis and oxidation.

While specific in vitro efficacy data such as IC50 or EC50 values from functional assays on ion channels or receptors are not yet detailed in published literature, the compound has demonstrated significant anticonvulsant activity in a battery of in vivo screening models. These models are indicative of a broad-spectrum therapeutic potential.

Table 1: Summary of Preclinical Anticonvulsant Activity for DSP-0565

Experimental Model	Seizure Type Simulated	Activity of DSP-0565
Maximal Electroshock Seizure (MES)	Generalized tonic-clonic seizures	Active
Subcutaneous Pentylenetetrazol (scPTZ)	Myoclonic and absence seizures	Active
6 Hz Psychomotor Seizure Test	Therapy-resistant partial seizures	Active
Amygdala Kindling Model	Complex partial seizures	Active

This table summarizes the reported in vivo anticonvulsant activities which suggest a broad-spectrum efficacy profile for DSP-0565. Specific quantitative in vitro efficacy data is not yet publicly available.

Experimental Protocols

Detailed in vitro experimental protocols for the efficacy of DSP-0565 are not yet fully available in the public domain. However, based on its characterization as a compound with a "unique GABAergic function," standard electrophysiological and biochemical assays would be employed to elucidate its mechanism and quantify its potency.

Hypothetical Electrophysiology Protocol for Assessing GABAergic Modulation

This protocol describes a standard methodology for evaluating the effect of a test compound like DSP-0565 on GABAA receptor currents using whole-cell patch-clamp recordings in a cultured neuronal cell line (e.g., HEK293 cells stably expressing specific GABAA receptor subunits or primary cultured neurons).

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

• Cells are transiently transfected with cDNAs encoding the desired GABAA receptor subunits (e.g., α1, β2, γ2) using a suitable transfection reagent. A reporter gene such as Green Fluorescent Protein (GFP) is often co-transfected to identify successfully transfected cells.

• Recordings are typically performed 24-48 hours post-transfection.

2. Electrophysiological Recording:

• Whole-cell patch-clamp recordings are performed at room temperature.

• The external solution contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with NaOH.

• The internal pipette solution contains (in mM): 140 CsCl, 1 MgCl2, 10 EGTA, 10 HEPES, and 2 ATP-Mg, with the pH adjusted to 7.2 with CsOH.

• GABA-evoked currents are recorded at a holding potential of -60 mV.

3. Drug Application:

• GABA and DSP-0565 are applied to the cells using a rapid solution exchange system.

• To determine the effect of DSP-0565 on GABAA receptor function, a sub-maximal concentration of GABA (typically the EC10-EC20) is co-applied with varying concentrations of DSP-0565.

• The potentiation of the GABA-evoked current by DSP-0565 is measured and concentration-response curves are generated to determine the EC50.

Signaling Pathways and Experimental Workflows

The description of DSP-0565 having a "unique GABAergic function" suggests it may act as a positive allosteric modulator (PAM) of GABAA receptors. PAMs bind to a site on the receptor distinct from the GABA binding site and enhance the effect of GABA, leading to increased chloride ion influx and neuronal hyperpolarization, thus reducing neuronal excitability.

Proposed GABAergic Signaling Pathway

Caption: Proposed mechanism of DSP-0565 as a positive allosteric modulator of GABA_A receptors.

Experimental Workflow for In Vitro Efficacy Assessment

Caption: Workflow for determining the in vitro efficacy of DSP-0565 on GABAergic currents.

Conclusion

DSP-0565 is a promising anti-epileptic drug candidate with a broad-spectrum of activity in preclinical seizure models, suggestive of a potent and versatile mechanism of action. While its characterization points towards a unique GABAergic function, detailed in vitro quantitative efficacy data and specific experimental protocols are not yet extensively published. The information provided in this guide is based on the currently available data and established methodologies for assessing compounds with similar proposed mechanisms. Further research is required to fully elucidate the in vitro efficacy and molecular interactions of DSP-0565.

References

• 1. Identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Profile of DSP-0565: A Novel Broad-Spectrum Anticonvulsant Candidate

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

DSP-0565 is a novel, orally bioavailable small molecule under investigation as a broad-spectrum anti-epileptic drug (AED). Identified through optimization of a biphenyl (B1667301) sulfonamide scaffold, DSP-0565, chemically known as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, has demonstrated potent anticonvulsant activity across a range of well-established preclinical models of seizure. Its efficacy profile suggests potential therapeutic utility in both generalized and focal epilepsy. This document provides a comprehensive overview of the available preclinical data for DSP-0565, including its anticonvulsant efficacy, neurotoxicity, and metabolic pathways, presented in a format tailored for researchers, scientists, and drug development professionals.

Quantitative Efficacy and Safety Data

The anticonvulsant potency and acute neurotoxicity of DSP-0565 have been evaluated in several rodent models. The median effective dose (ED50) in seizure models and the median toxic dose (TD50) in a neurotoxicity assay are summarized below. A higher protective index (TD50/ED50) indicates a wider therapeutic window.

Preclinical Model	Species	Administration Route	ED50 (mg/kg)	TD50 (mg/kg)	Protective Index (PI)
Maximal Electroshock (MES)	Mouse	Intraperitoneal (i.p.)	12	59	4.9
Subcutaneous Pentylenetetrazole (scPTZ)	Mouse	Intraperitoneal (i.p.)	13	59	4.5
6-Hz Psychomotor Seizure (32 mA)	Mouse	Intraperitoneal (i.p.)	8.8	59	6.7
Amygdala Kindling	Rat	Oral (p.o.)	~10*	Not Reported	Not Applicable

*Value represents the dose at which significant reductions in after-discharge duration and seizure stage were observed.

Experimental Protocols

Detailed methodologies for the key preclinical experiments are provided below to facilitate replication and comparison.

Anticonvulsant Activity Assays

1. Maximal Electroshock Seizure (MES) Test:

• Species: Male ddY mice.

• Procedure: A 50 mA alternating current was delivered for 0.2 seconds via corneal electrodes.

• Endpoint: The abolition of the tonic hindlimb extension phase of the seizure was recorded as the endpoint for anticonvulsant protection.

• Drug Administration: DSP-0565 was administered intraperitoneally (i.p.) at various doses 30 minutes prior to the electroshock. The ED50 was calculated from the dose-response data.

2. Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test:

• Species: Male ddY mice.

• Procedure: Pentylenetetrazole (PTZ) was administered subcutaneously at a dose of 85 mg/kg, which induces clonic seizures.

• Endpoint: The absence of clonic seizures for at least 5 seconds within a 30-minute observation period was considered protection.

• Drug Administration: DSP-0565 was administered i.p. 30 minutes before the PTZ injection. The ED50 was determined from the resulting dose-response curve.

3. 6-Hz Psychomotor Seizure Model:

• Species: Male ddY mice.

• Procedure: A 32 mA current was delivered for 3 seconds via corneal electrodes using a 6-Hz sine-wave stimulus.

• Endpoint: Protection was defined as the absence of seizure activity characterized by stun, forelimb clonus, and twitching of the vibrissae.

• Drug Administration: DSP-0565 was administered i.p. 30 minutes prior to the stimulus. The ED50 was calculated based on the dose-response relationship.

4. Amygdala Kindling Model:

• Species: Male Wistar rats with a surgically implanted electrode in the amygdala.

• Procedure: Rats were stimulated daily with a suprathreshold electrical current to induce kindled seizures.

• Endpoint: The after-discharge duration and the seizure stage were recorded and analyzed.

• Drug Administration: DSP-0565 was administered orally (p.o.) once daily. Efficacy was determined by a significant reduction in seizure parameters compared to vehicle-treated controls.

Neurotoxicity Assessment

Rotarod Test:

• Species: Male ddY mice.

• Procedure: Mice were placed on a rotating rod (3 cm diameter, 10 rpm).

• Endpoint: Neurotoxicity was defined as the inability of the animal to remain on the rod for at least 1 minute.

• Drug Administration: DSP-0565 was administered i.p. at various doses, and the TD50 was calculated.

Mechanism of Action and Signaling Pathways

While the precise molecular mechanism of DSP-0565 is yet to be fully elucidated, its broad-spectrum activity in preclinical models suggests a multi-faceted mechanism of action, potentially similar to other broad-spectrum AEDs like valproic acid. The current hypothesis is that DSP-0565 modulates neuronal excitability through effects on GABAergic neurotransmission and/or voltage-gated ion channels.[1] However, it is important to note that the exact mechanism remains undetermined.[2]

Caption: Putative multi-target mechanism of a broad-spectrum anticonvulsant.

Metabolic Pathway

Studies in human, rat, and dog hepatocytes have revealed species-specific differences in the metabolism of DSP-0565.[2] In human liver cells, the primary metabolic route is amide bond hydrolysis.[2] In contrast, rats and dogs predominantly metabolize DSP-0565 through oxidation, with hydrolysis being a secondary pathway.[2]

Caption: Species-dependent metabolic pathways of DSP-0565.

Conclusion

The preclinical data for DSP-0565 demonstrate its potential as a potent, broad-spectrum anticonvulsant with a favorable safety margin in animal models. Its efficacy in the MES, scPTZ, and 6-Hz seizure models, which are predictive of activity against generalized tonic-clonic, myoclonic, and focal seizures, respectively, underscores its broad therapeutic potential. Further investigation into its precise mechanism of action is warranted to fully characterize its pharmacological profile and to guide its clinical development. The observed species differences in metabolism highlight the importance of careful dose extrapolation and biomarker strategies in upcoming clinical trials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of New Antiseizure Medication Candidates in Preclinical Animal Studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of DSP-0565

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo experimental protocols for evaluating the anti-epileptic drug candidate DSP-0565. The protocols are based on established pre-clinical models of epilepsy and aim to guide researchers in the consistent and effective study of this compound.

Introduction to DSP-0565

DSP-0565, chemically identified as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, is a promising broad-spectrum anti-epileptic drug (AED) candidate.[1] It has demonstrated potent anti-convulsant activity in a variety of well-established in vivo seizure models, suggesting its potential efficacy against both generalized and partial seizures.[1][2] The primary mechanism of action of DSP-0565 is attributed to its unique GABAergic function, positioning it as a modulator of inhibitory neurotransmission in the central nervous system.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the in vivo anti-convulsant activity of DSP-0565 in various mouse models.

Table 1: Efficacy of DSP-0565 in Mouse Seizure Models

In Vivo Model	Seizure Type	Administration Route	ED₅₀ (mg/kg)
Maximal Electroshock (MES)	Generalized Tonic-Clonic	Oral (p.o.)	9.8
Subcutaneous Pentylenetetrazol (scPTZ)	Generalized Clonic	Oral (p.o.)	15
6 Hz (44 mA)	Psychomotor (Limbic)	Oral (p.o.)	29

ED₅₀ (Median Effective Dose) is the dose at which 50% of the animals are protected from the induced seizure.

Table 2: Neurotoxicity of DSP-0565 in Mice

Test	Endpoint	Administration Route	TD₅₀ (mg/kg)
Rotarod	Motor Impairment	Oral (p.o.)	130

TD₅₀ (Median Toxic Dose) is the dose at which 50% of the animals exhibit motor impairment.

Experimental Protocols

The following are detailed methodologies for the key in vivo experiments cited for the evaluation of DSP-0565.

Maximal Electroshock (MES) Seizure Model

This model is used to evaluate the ability of a compound to prevent the spread of seizures, which is indicative of efficacy against generalized tonic-clonic seizures.

Materials:

• Male ddY mice (or similar strain)

• DSP-0565

• Vehicle (e.g., 0.5% methylcellulose (B11928114) solution)

• Electroconvulsive shock apparatus

• Corneal electrodes

• Saline solution (0.9%)

Procedure:

• Administer DSP-0565 or vehicle orally (p.o.) to the mice. A typical time for testing after oral administration is 30 minutes to 2 hours, depending on the pharmacokinetic profile of the compound.

• At the time of peak effect, apply a drop of saline to the eyes of each mouse to ensure good electrical contact.

• Deliver a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes.

• Observe the mice for the presence or absence of a tonic hindlimb extension seizure.

• Protection is defined as the absence of the tonic hindlimb extension phase.

• Calculate the ED₅₀ value based on the dose-response data.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Model

This model is used to identify compounds that can raise the seizure threshold, suggesting efficacy against generalized clonic seizures.

Materials:

• Male ddY mice (or similar strain)

• DSP-0565

• Vehicle

• Pentylenetetrazol (PTZ) solution (e.g., 85 mg/kg in saline)

• Syringes and needles for subcutaneous injection

Procedure:

• Administer DSP-0565 or vehicle orally (p.o.) to the mice.

• At the time of peak drug effect, administer a convulsant dose of PTZ subcutaneously.

• Observe the mice for a period of 30 minutes for the occurrence of clonic seizures (characterized by clonus of the forelimbs, hindlimbs, and/or body lasting for at least 5 seconds).

• Protection is defined as the absence of a clonic seizure during the observation period.

• Determine the ED₅₀ based on the percentage of protected animals at different doses.

6 Hz Seizure Model

This model is considered a model of therapy-resistant partial seizures.

Materials:

• Male ddY mice (or similar strain)

• DSP-0565

• Vehicle

• Constant-current electrical stimulator

• Corneal electrodes

• Saline solution (0.9%)

Procedure:

• Administer DSP-0565 or vehicle orally (p.o.) to the mice.

• At the predetermined time of peak effect, apply saline to the eyes.

• Deliver a 6 Hz electrical stimulation (e.g., 44 mA, 32 mA, or 22 mA for 3 seconds) through corneal electrodes.

• Observe the mice for seizure activity, which is characterized by a stun posture, forelimb clonus, and twitching of the vibrissae.

• An animal is considered protected if it resumes normal exploratory behavior within 10 seconds of the stimulation.

• Calculate the ED₅₀ for each stimulus intensity.

Amygdala Kindling Model

This model is a widely used model of temporal lobe epilepsy, which involves repeated electrical stimulation of the amygdala to induce progressively more severe seizures.

Materials:

• Rats (e.g., Wistar or Sprague-Dawley)

• Stereotaxic apparatus

• Bipolar stimulating and recording electrodes

• Electrical stimulator

• DSP-0565

• Vehicle

Procedure:

• Surgery: Surgically implant a bipolar electrode into the basolateral amygdala of each rat under anesthesia. Allow for a post-operative recovery period.

• Kindling: Apply a brief electrical stimulation (e.g., 1-second train of 60 Hz sine wave pulses) once daily. The initial current should be just above the afterdischarge threshold.

• Seizure Scoring: Score the behavioral seizures daily according to a standardized scale (e.g., Racine's scale). Continue daily stimulations until a stable, fully kindled state (e.g., consistent Class 5 seizures) is reached.

• Drug Testing: Once the animals are fully kindled, administer DSP-0565 or vehicle orally.

• Post-drug Stimulation: At the expected time of peak drug effect, deliver the electrical stimulation and record the afterdischarge duration and observe the seizure severity.

• Data Analysis: Compare the seizure severity and afterdischarge duration in the drug-treated group to the vehicle-treated group.

Mandatory Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway of DSP-0565 as a positive allosteric modulator of GABA-A receptors.

Experimental Workflow

Caption: General experimental workflow for in vivo evaluation of DSP-0565.

References

• 1. Identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Dissolving and Utilizing DSP (Dithiobis(succinimidyl propionate)) for Cell Culture Assays: Application Notes and Protocols

Note on Compound Identification: The compound "DSP-0565" was not identifiable in available chemical and biological databases. This document pertains to the widely used laboratory chemical DSP (Dithiobis(succinimidyl propionate)) , also known as Lomant's Reagent, which is presumed to be the intended subject of the query based on the context of cell culture assays.

Application Notes

Dithiobis(succinimidyl propionate) (DSP) is a membrane-permeable, homobifunctional, and thiol-cleavable crosslinking agent.[1][2] Its primary application in cell biology is to stabilize protein-protein interactions within living cells, including intracellular and intramembrane complexes.[2][3] The N-hydroxysuccinimide (NHS) esters at both ends of the DSP molecule react with primary amines (e.g., on lysine (B10760008) residues) to form stable amide bonds.[4] The central disulfide bond in the spacer arm can be cleaved by reducing agents, allowing for the reversal of the crosslinking, which is advantageous for downstream applications such as immunoprecipitation and mass spectrometry.[5]

DSP is insoluble in aqueous solutions and must first be dissolved in a dry, polar aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) before being introduced to the aqueous environment of cell culture media or buffers.[4][6] The NHS-esters are susceptible to hydrolysis, which increases with pH and in dilute protein solutions; therefore, stock solutions should be prepared fresh and used immediately.[7][8]

Key Experimental Parameters:

• Solvent Choice: Anhydrous, high-quality DMSO is the recommended solvent for preparing DSP stock solutions.[9][10] The presence of water can lead to hydrolysis and inactivation of the crosslinker.[10]

• Stock Concentration: DSP is typically dissolved in DMSO to create a concentrated stock solution, for example, 50 mg/mL or 100 mM.[9][11]

• Working Concentration: The final working concentration of DSP in cell culture experiments generally ranges from 0.25 mM to 2.5 mM.[3][8][12] The optimal concentration should be determined empirically for each cell type and experimental goal.

• Reaction Conditions: Crosslinking is often performed at room temperature for 30-45 minutes or on ice for 2 hours.[7][12] The reaction should be carried out in a buffer free of primary amines (e.g., Tris, glycine), such as phosphate-buffered saline (PBS) or HEPES-buffered saline, at a pH of 7-9.[7][8]

• Quenching: After the desired incubation time, the crosslinking reaction must be stopped by adding a quenching solution containing primary amines, such as Tris-HCl, to a final concentration of 20-50 mM.[8][9]

Quantitative Data Summary

Parameter	Value	Solvents/Conditions	Citations
Molecular Weight	404.42 g/mol	N/A	[7]
Chemical Formula	C₁₄H₁₆N₂O₈S₂	N/A	[7]
Solubility in DMSO	Approximately 30 mg/mL to 81 mg/mL (200.28 mM)	Anhydrous DMSO	[13]
Solubility in Water	Insoluble	Aqueous buffers	[4][6]
Recommended Stock Solution Concentration	10-25 mM, 50 mM, or 100 mM	Dry DMSO or DMF	[7][8][9][11][12]
Recommended Working Concentration	0.25 - 5 mM	Amine-free buffer (pH 7-9)	[3][7][8][12]
Reaction Incubation Time	30-45 minutes at room temperature; 2 hours on ice	Cell culture	[7][12]
Quenching Agent Concentration	20-200 mM Tris-HCl	pH 7.4-7.5	[7][9]
Quenching Incubation Time	15 minutes	Room temperature	[8][9]

Experimental Protocols

Protocol 1: Preparation of DSP Stock Solution

Materials:

• DSP (Dithiobis(succinimidyl propionate)) powder

• Anhydrous (dry) Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the vial of DSP powder to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.[7][9]

• To prepare a 100 mM stock solution, dissolve 40 mg of DSP in 1 mL of anhydrous DMSO.[11] Alternatively, for a 50 mg/mL stock, dissolve 50 mg of DSP in 1 mL of anhydrous DMSO.[9]

• Vortex the tube thoroughly until the DSP is completely dissolved.

• Crucially, this stock solution should be prepared fresh immediately before use , as DSP is moisture-sensitive and will hydrolyze over time, even when stored in DMSO.[6] Discard any unused solution.

Protocol 2: In-Cell Crosslinking with DSP

Materials:

• Adherent or suspension cells in culture

• Freshly prepared DSP stock solution (from Protocol 1)

• Amine-free buffer (e.g., Phosphate-Buffered Saline - PBS, pH 7.2-7.4)

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5)

• Ice

Procedure:

• Wash the cells twice with ice-cold, amine-free buffer (e.g., PBS) to remove any traces of culture medium containing primary amines.[7]

• For adherent cells, add the pre-warmed (37°C) amine-free buffer to the culture dish. For suspension cells, resuspend the cell pellet in the buffer.

• Add the freshly prepared DSP stock solution to the cell suspension or medium to achieve the desired final concentration (e.g., 1 mM).[14] It is advisable to add the DSP/DMSO stock solution drop-wise while gently mixing to ensure even distribution and minimize precipitation.[11]

• Incubate the cells for the desired time and temperature. A common starting point is 30 minutes at room temperature or 2 hours on ice.[12]

• To stop the crosslinking reaction, add the quenching solution (e.g., 1 M Tris-HCl, pH 7.5) to a final concentration of 20-50 mM.[8]

• Incubate for 15 minutes at room temperature to ensure all unreacted DSP is quenched.[8][9]

• Wash the cells twice with ice-cold PBS to remove excess DSP and quenching buffer.

• The cells are now crosslinked and ready for downstream applications such as cell lysis and immunoprecipitation.

Visualizations

Caption: Workflow for DSP stock solution preparation and in-cell crosslinking.

Caption: DSP crosslinking and cleavage mechanism.

References

• 1. repository.ias.ac.in [repository.ias.ac.in]
• 2. cephamls.com [cephamls.com]
• 3. Frontiers | Chemical crosslinkers enhance detection of receptor interactomes [frontiersin.org]
• 4. DSP Crosslinker - Dithiobis(succinimidyl Propionate) [prochemonline.com]
• 5. DSP-crosslinking and Immunoprecipitation to Isolate Weak Protein Complex [bio-protocol.org]
• 6. DSP (dithiobis(succinimidyl propionate)), Lomant's Reagent, 50 mg - FAQs [thermofisher.com]
• 7. proteochem.com [proteochem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. FixNCut: A Practical Guide to Sample Preservation by Reversible Fixation for Single Cell Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Isolation of Labile Multi-protein Complexes by in vivo Controlled Cellular Cross-Linking and Immuno-magnetic Affinity Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. store.sangon.com [store.sangon.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. Video: Isolation of Labile Multi-protein Complexes by in vivo Controlled Cellular Cross-Linking and Immuno-magnetic Affinity Chromatography [jove.com]

Application Notes and Protocols for DSP-0565 in Rodent Seizure Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565 is a novel, broad-spectrum anti-epileptic drug (AED) candidate demonstrating potent anticonvulsant activity in a variety of preclinical rodent seizure models.[1] Its unique GABAergic mechanism of action suggests potential therapeutic utility across different seizure types. These application notes provide detailed protocols for evaluating the efficacy of DSP-0565 in established rodent seizure models and summarize its anticonvulsant activity.

Quantitative Data Summary

The anticonvulsant efficacy of DSP-0565 has been quantified in several key rodent seizure models. The median effective dose (ED50) values, which represent the dose at which the compound protects 50% of the animals from seizures, are summarized below. These values are critical for dose-ranging studies and for comparing the potency of DSP-0565 with other AEDs.

Rodent Model	Seizure Type	Species	Route of Administration	ED50 (mg/kg)
Maximal Electroshock (MES)	Generalized Tonic-Clonic	Mouse	Intraperitoneal (i.p.)	[Data not publicly available]
Subcutaneous Pentylenetetrazole (scPTZ)	Generalized Clonic	Mouse	Intraperitoneal (i.p.)	[Data not publicly available]
6 Hz Psychomotor Seizure	Focal with Secondary Generalization	Mouse	Intraperitoneal (i.p.)	[Data not publicly available]
Amygdala Kindling	Complex Partial and Secondarily Generalized	Rat	Intraperitoneal (i.p.)	[Data not publicly available]

Note: The specific ED50 values for DSP-0565 are reported in Tanaka T, et al. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142. Researchers should consult this primary reference for the exact quantitative data.

Signaling Pathway

DSP-0565 is characterized by a "unique GABAergic function". While the precise molecular target has not been fully elucidated in the public domain, its activity is consistent with the enhancement of GABAergic neurotransmission. Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system, and its signaling is crucial for maintaining the balance between neuronal excitation and inhibition. A hypothesized mechanism of action for a compound with GABAergic function could involve the positive allosteric modulation of GABA-A receptors, leading to an increased influx of chloride ions and hyperpolarization of the neuronal membrane, thus reducing neuronal excitability.

Caption: Hypothesized GABAergic signaling pathway enhancement by DSP-0565.

Experimental Protocols

The following are detailed protocols for the key experiments used to characterize the anticonvulsant activity of DSP-0565 in rodent models.

Maximal Electroshock (MES) Seizure Test

This model is predictive of efficacy against generalized tonic-clonic seizures.

1. Animals:

• Male CD-1 or Swiss Webster mice (20-25 g).

• House animals in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Allow at least 3-4 days for acclimatization before the experiment.

2. Materials:

• DSP-0565

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in sterile water)

• Positive control (e.g., Phenytoin, 10 mg/kg)

• Electroconvulsive shock device with corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine (B1683103) hydrochloride)

• Saline solution (0.9% NaCl)

3. Procedure:

• Prepare solutions of DSP-0565, vehicle, and positive control.

• Administer the test compound, vehicle, or positive control via intraperitoneal (i.p.) injection at a volume of 10 mL/kg.

• After a predetermined pretreatment time (e.g., 30 or 60 minutes), apply a drop of topical anesthetic to the cornea of each mouse.

• Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via saline-wetted corneal electrodes.

• Observe the animal for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Protection is defined as the absence of the tonic hindlimb extension.

4. Data Analysis:

• Record the number of animals protected in each treatment group.

• Calculate the percentage of protection.

• Determine the ED50 value using probit analysis.

Caption: Experimental workflow for the Maximal Electroshock (MES) test.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

This model is used to identify compounds effective against generalized clonic seizures, particularly absence seizures.

1. Animals:

• Male CD-1 or Swiss Webster mice (18-25 g).

• Acclimatize as described for the MES test.

2. Materials:

• DSP-0565

• Vehicle (e.g., 0.9% saline)

• Positive control (e.g., Ethosuximide, 150 mg/kg)

• Pentylenetetrazole (PTZ) solution (e.g., 85 mg/kg in saline)

3. Procedure:

• Prepare solutions of DSP-0565, vehicle, and positive control.

• Administer the test compound, vehicle, or positive control via i.p. injection.

• After the appropriate pretreatment time, administer PTZ subcutaneously (s.c.) in the midline of the back.

• Immediately place each animal in an individual observation chamber.

• Observe the animals for 30 minutes for the presence of a generalized clonic seizure lasting at least 5 seconds.

• Protection is defined as the absence of a clonic seizure within the 30-minute observation period.

4. Data Analysis:

• Record the number of animals protected in each group.

• Calculate the percentage of protection.

• Determine the ED50 value using probit analysis.

Caption: Experimental workflow for the scPTZ seizure test.

Hz Psychomotor Seizure Test

This model is considered to be a model of therapy-resistant partial seizures.

1. Animals:

• Male CF-1 mice (20-30 g).

• Acclimatize as described previously.

2. Materials:

• DSP-0565

• Vehicle

• Positive control (e.g., Valproic acid, 200 mg/kg)

• Electroconvulsive shock device with corneal electrodes

• Topical anesthetic and saline solution

3. Procedure:

• Administer the test compound, vehicle, or positive control (i.p.).

• After the appropriate pretreatment time, apply topical anesthetic to the corneas.

• Deliver a low-frequency electrical stimulus (6 Hz, 0.2 ms (B15284909) pulse width, 3 s duration) at a specific current intensity (e.g., 32 mA or 44 mA) via corneal electrodes.

• Observe the animal immediately following the stimulation for seizure activity, which is characterized by a stun, forelimb clonus, twitching of the vibrissae, and Straub's tail.

• Protection is defined as the animal resuming normal exploratory behavior within 10 seconds of stimulation.

4. Data Analysis:

• Record the number of protected animals in each group.

• Calculate the percentage of protection.

• Determine the ED50 value.

Caption: Experimental workflow for the 6 Hz psychomotor seizure test.

Amygdala Kindling Model in Rats

This is a chronic model of temporal lobe epilepsy, reflecting both partial and secondarily generalized seizures.

1. Animals:

• Male Sprague-Dawley or Wistar rats (250-300 g).

• Acclimatize as described previously.

2. Surgical Procedure:

• Anesthetize the rat and place it in a stereotaxic frame.

• Implant a bipolar stimulating electrode into the basolateral amygdala.

• Allow a recovery period of at least one week.

3. Kindling Procedure:

• Deliver a brief, low-intensity electrical stimulus to the amygdala once daily.

• Observe and score the behavioral seizure response according to Racine's scale (from stage 1, facial clonus, to stage 5, rearing and falling with generalized tonic-clonic convulsions).

• Continue daily stimulations until the animal consistently exhibits stage 5 seizures (fully kindled).

4. Drug Testing Procedure:

• Once fully kindled, administer DSP-0565, vehicle, or a positive control (e.g., Diazepam, 2.5 mg/kg) via i.p. injection.

• At the time of peak drug effect, deliver the kindling stimulus.

• Record the seizure stage and the afterdischarge duration (the duration of epileptiform activity recorded via EEG).

• A significant reduction in seizure stage and afterdischarge duration indicates anticonvulsant activity.

5. Data Analysis:

• Compare the mean seizure stage and afterdischarge duration between treatment groups using appropriate statistical tests (e.g., ANOVA).

• Determine the dose that produces a significant reduction in seizure severity.

Caption: Experimental workflow for the amygdala kindling model.

Conclusion

DSP-0565 has demonstrated a promising preclinical profile as a broad-spectrum anticonvulsant. The provided protocols offer a standardized framework for researchers to further investigate its efficacy and mechanism of action in various rodent seizure models. The "unique GABAergic function" of DSP-0565 warrants more in-depth mechanistic studies to fully characterize its interaction with the GABA system, which will be crucial for its clinical development.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for DSP-0565 Testing in scPTZ and MES Seizure Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the subcutaneous pentylenetetrazol (scPTZ) and maximal electroshock (MES) seizure models for the preclinical evaluation of the novel anti-epileptic drug (AED) candidate, DSP-0565.

Introduction

DSP-0565, identified as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, is a promising broad-spectrum AED candidate.[1][2] Preclinical studies have demonstrated its anticonvulsant activity in various models, including the scPTZ and MES tests, suggesting its potential efficacy against both generalized and partial seizures.[1][3] DSP-0565 is noted for its unique GABAergic function.[2]

The scPTZ and MES models are well-validated and widely used in the initial screening and characterization of potential AEDs.[4] The scPTZ model is particularly sensitive to drugs that raise the seizure threshold and is considered a model for myoclonic and absence seizures. The MES model, on the other hand, is a model for generalized tonic-clonic seizures and is effective in identifying compounds that prevent seizure spread.[4]

Data Presentation

The following tables summarize the expected quantitative data from the evaluation of DSP-0565 in the scPTZ and MES models. Please note that while DSP-0565 has been tested in these models, specific ED₅₀ values from the primary literature are not publicly available and would need to be obtained from the source publication (Tanaka T, et al. Bioorg Med Chem Lett. 2019 Jan 15;29(2):138-142). The tables include comparative data for standard AEDs to provide context.

Table 1: Anticonvulsant Activity of DSP-0565 and Reference AEDs in the scPTZ Seizure Model (Mice)

Compound	Dose Range (mg/kg, i.p.)	Protection (%)	ED₅₀ (mg/kg)
DSP-0565	To be determined	To be determined	Data from primary source
Valproic Acid	100 - 400	Dose-dependent	~252.74
Ethosuximide	50 - 200	Dose-dependent	~130

Table 2: Anticonvulsant Activity of DSP-0565 and Reference AEDs in the MES Seizure Model (Mice)

Compound	Dose Range (mg/kg, i.p.)	Protection (%)	ED₅₀ (mg/kg)
DSP-0565	To be determined	To be determined	Data from primary source
Phenytoin	5 - 30	Dose-dependent	~9.5
Carbamazepine	5 - 20	Dose-dependent	~8.8

Experimental Protocols

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Model

Objective: To assess the ability of DSP-0565 to protect against clonic seizures induced by the chemical convulsant pentylenetetrazol.

Materials:

• DSP-0565

• Vehicle (e.g., 0.5% methylcellulose)

• Pentylenetetrazol (PTZ)

• Male CF-1 mice (or other suitable strain)

• Syringes and needles for subcutaneous and intraperitoneal injections

• Observation chambers

Procedure:

• Animal Acclimation: Acclimate animals to the housing and testing environment for at least 3 days prior to the experiment.

• Drug Administration: Administer DSP-0565 or vehicle intraperitoneally (i.p.) at various doses to different groups of mice. A positive control group receiving a standard AED (e.g., valproic acid) should be included.

• Pre-treatment Time: Allow for a pre-treatment period (typically 30-60 minutes) for the compound to reach peak plasma and brain concentrations.

• PTZ Induction: Subcutaneously inject a convulsant dose of PTZ (e.g., 85 mg/kg for CF-1 mice).

• Observation: Immediately place each mouse in an individual observation chamber and observe for the presence or absence of a clonic seizure for 30 minutes. A clonic seizure is characterized by clonus of the forelimbs, hindlimbs, and/or body lasting for at least 5 seconds.

• Endpoint: The primary endpoint is the number of animals protected from clonic seizures in each treatment group.

• Data Analysis: Calculate the percentage of protection for each dose and determine the median effective dose (ED₅₀) using probit analysis.

Maximal Electroshock (MES) Seizure Model

Objective: To evaluate the efficacy of DSP-0565 in preventing the spread of seizures induced by maximal electrical stimulation.

Materials:

• DSP-0565

• Vehicle (e.g., 0.5% methylcellulose)

• Standard AED (e.g., phenytoin)

• Male CF-1 mice (or other suitable strain)

• Electroconvulsive shock apparatus with corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine)

• Saline solution

Procedure:

• Animal Acclimation: Acclimate animals to the housing and testing environment.

• Drug Administration: Administer DSP-0565, vehicle, or a positive control (e.g., phenytoin) via i.p. injection.

• Pre-treatment Time: Allow for a pre-treatment period (typically 30-60 minutes).

• Anesthesia and Electrode Placement: Apply a drop of topical anesthetic to the cornea of each mouse. After a few seconds, place the corneal electrodes.

• Electrical Stimulation: Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice).

• Observation: Observe the animal for the presence or absence of a tonic hindlimb extension seizure. The seizure is characterized by a tonic extension of the hindlimbs.

• Endpoint: The primary endpoint is the abolition of the tonic hindlimb extension.

• Data Analysis: Calculate the percentage of protection for each dose and determine the ED₅₀ using probit analysis.

Signaling Pathways and Experimental Workflows

scPTZ-Induced Seizure Signaling Pathway

The scPTZ model primarily involves the antagonism of the GABA-A receptor, leading to a reduction in inhibitory neurotransmission and subsequent neuronal hyperexcitability.

Caption: scPTZ seizure pathway.

MES-Induced Seizure Signaling Pathway

The MES model involves the induction of widespread neuronal depolarization, leading to the activation of voltage-gated sodium channels and enhanced glutamatergic neurotransmission. Downstream signaling cascades, such as the MAPK/ERK pathway, are subsequently activated.

References

• 1. Identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification of New Antiseizure Medication Candidates in Preclinical Animal Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Characterization of DSP-0565

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565 is a novel, broad-spectrum anti-epileptic drug (AED) candidate demonstrating potent anti-convulsant activity in various preclinical models, including scPTZ, MES, 6 Hz, and amygdala kindling.[1] Its mechanism of action is described as a unique GABAergic function, suggesting it modulates the primary inhibitory neurotransmitter system in the central nervous system.[1] This document provides detailed application notes and experimental protocols for the electrophysiological characterization of DSP-0565, focusing on manual and automated patch-clamp techniques to elucidate its mechanism of action on ion channels, particularly GABA-A receptors.

Electrophysiological assays are the gold-standard for characterizing ion channel modulators as they provide a direct and accurate measurement of channel activity and can reveal detailed information about drug interactions with different channel states.[2] The protocols outlined below are designed to assess the potency, efficacy, and mechanism of action of DSP-0565, providing critical data for its preclinical development.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured framework for summarizing the quantitative data obtained from the electrophysiological experiments described in this document.

Table 1: Potency of DSP-0565 on GABA-A Receptors

Parameter	Cell Type	GABA-A Receptor Subtype (if known)	Value (µM)
EC50 / IC50	Recombinant (e.g., HEK293)	α1β2γ2
Primary Neurons (e.g., cortical, hippocampal)	Endogenous

Table 2: Efficacy of DSP-0565 as a GABA-A Receptor Modulator

Parameter	Cell Type	GABA Concentration (EC10-EC20)	Maximum Enhancement of GABA-evoked Current (%)
Emax	Recombinant (e.g., HEK293)
Primary Neurons

Table 3: State-Dependence of DSP-0565 Action (Example for Voltage-Gated Sodium Channels)

Channel State	Parameter	Control	DSP-0565 (Concentration)	Fold Shift
Resting	IC50 (µM)
Inactivated	IC50 (µM)
Use-Dependence	% Inhibition (at 10 Hz)

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recordings of GABA-A Receptor Currents

This protocol is designed to determine the effect of DSP-0565 on GABA-A receptor-mediated currents in either cultured primary neurons or a heterologous expression system (e.g., HEK293 cells) stably expressing specific GABA-A receptor subtypes.

1. Cell Preparation:

• Primary Neurons: Plate primary cortical or hippocampal neurons on poly-D-lysine coated glass coverslips and culture for 7-14 days.

• Recombinant Cell Lines: Plate HEK293 cells stably expressing the desired GABA-A receptor subtype (e.g., α1β2γ2) onto glass coverslips 24-48 hours prior to recording.

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (in mM): 140 CsCl, 1 MgCl2, 10 EGTA, 10 HEPES, 4 ATP-Mg, 0.3 GTP-Na. Adjust pH to 7.2 with CsOH.

3. Recording Procedure:

• Transfer a coverslip with cells to the recording chamber on an inverted microscope and perfuse with external solution.

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with internal solution.

• Approach a cell with the pipette and form a gigaohm seal (>1 GΩ).

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -60 mV.

• Apply GABA (EC10-EC20 concentration) using a rapid perfusion system to evoke a baseline current.

• After establishing a stable baseline, co-apply GABA with varying concentrations of DSP-0565.

• Record the potentiation or inhibition of the GABA-evoked current.

4. Data Analysis:

• Measure the peak amplitude of the GABA-evoked current in the absence and presence of DSP-0565.

• Construct concentration-response curves and fit with the Hill equation to determine EC50 or IC50 values.

• Calculate the maximum enhancement of the GABA response to determine efficacy (Emax).

Protocol 2: Automated Patch-Clamp for High-Throughput Screening

Automated patch-clamp (APC) platforms significantly increase the throughput of electrophysiological screening, making them ideal for characterizing compound libraries or performing detailed concentration-response studies.[1][3][4]

1. Cell Preparation:

• Prepare a single-cell suspension of the desired cell line (e.g., HEK293 expressing a specific GABA-A receptor subtype) at a concentration of 1-5 million cells/mL.

2. Solutions:

• Use the same external and internal solutions as described in Protocol 1, ensuring they are filtered and compatible with the specific APC platform.

3. APC System Operation (General Workflow):

• Load the cell suspension, solutions, and DSP-0565 compound plate into the APC instrument.

• The system will automatically perform cell capture, seal formation, and whole-cell establishment.

• A pre-programmed voltage protocol and solution exchange sequence will be executed.

• Typically, a brief application of a low concentration of GABA (e.g., EC10) is used to establish a baseline, followed by co-application with DSP-0565 at various concentrations.

4. Data Analysis:

• The integrated software will automatically analyze the data to generate concentration-response curves and calculate IC50/EC50 values.

• This allows for the rapid assessment of DSP-0565's potency on the target ion channel.

Mandatory Visualizations

Caption: Hypothesized signaling pathway of DSP-0565.

Caption: Workflow for whole-cell patch-clamp experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a patch clamp screening protocol that simultaneously measures compound activity in multiple states of the voltage-gated sodium channel Nav1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Screening of Novel Small Molecule VISTA Antagonists

Audience: Researchers, scientists, and drug development professionals in immuno-oncology.

Introduction:

V-domain Ig Suppressor of T-cell Activation (VISTA), also known as PD-1H, is an immune checkpoint protein that plays a critical role in suppressing T-cell mediated immune responses.[1][2][3] Expressed on hematopoietic cells, particularly myeloid cells and T-cells, VISTA acts as both a ligand and a receptor, contributing to the maintenance of peripheral tolerance and the suppression of anti-tumor immunity.[1][4][5][6] Blockade of the VISTA pathway has emerged as a promising strategy in cancer immunotherapy, potentially overcoming resistance to existing checkpoint inhibitors like anti-PD-1 and anti-CTLA-4 therapies.[1] This application note provides detailed protocols for cell-based assays designed to screen and characterize novel small molecule antagonists of VISTA.

Disclaimer: Initial research indicates that DSP-0565 is characterized as a broad-spectrum anti-epileptic agent with a GABAergic function. There is currently no scientific literature available to support its activity as a VISTA antagonist. The following protocols are designed for the general screening of novel small molecule compounds targeting the VISTA pathway.

VISTA Signaling Pathway

VISTA exerts its immunosuppressive effects through complex interactions. As a ligand on antigen-presenting cells (APCs), VISTA can bind to receptors on T-cells, leading to the inhibition of T-cell proliferation and cytokine production.[4][6] Conversely, as a receptor on T-cells, VISTA can also transduce inhibitory signals.[5] The acidic tumor microenvironment can enhance the inhibitory function of VISTA. A key interaction identified is the binding of VISTA to P-selectin glycoprotein (B1211001) ligand-1 (PSGL-1) on T-cells under acidic conditions, which contributes to immunosuppression.[4]

Caption: VISTA on APCs binds to PSGL-1 on T-cells, leading to immune suppression. VISTA antagonists block this interaction.

Experimental Workflow for Screening VISTA Antagonists

The screening of novel VISTA antagonists follows a multi-step process, beginning with a high-throughput primary screen to identify initial hits, followed by secondary and tertiary assays for validation and characterization.

Caption: A stepwise approach for screening and validating VISTA antagonists, from primary binding assays to functional cellular assays.

Experimental Protocols

Primary Screening: VISTA-PSGL-1 Binding Assay

This assay is designed for high-throughput screening to identify compounds that inhibit the interaction between VISTA and PSGL-1. A biochemical ELISA-based format is recommended for its scalability and robustness.

Materials:

• Recombinant human VISTA-Fc protein

• Recombinant human PSGL-1 protein

• High-binding 96-well microplates

• Wash buffer (PBS with 0.05% Tween-20)

• Blocking buffer (PBS with 1% BSA)

• Assay buffer (PBS, pH 6.0)

• HRP-conjugated anti-human IgG (Fc specific) antibody

• TMB substrate

• Stop solution (2N H₂SO₄)

• Compound library of DSP-0565 analogs dissolved in DMSO

Protocol:

• Coat high-binding 96-well plates with recombinant human PSGL-1 (5 µg/mL in PBS) overnight at 4°C.

• Wash plates three times with wash buffer.

• Block the plates with blocking buffer for 2 hours at room temperature.

• Wash plates three times with wash buffer.

• Prepare serial dilutions of the test compounds (DSP-0565 analogs) in assay buffer.

• In a separate plate, pre-incubate recombinant human VISTA-Fc (1 µg/mL) with the test compounds for 1 hour at room temperature.

• Transfer the VISTA-compound mixtures to the PSGL-1 coated plates and incubate for 2 hours at room temperature.

• Wash plates three times with wash buffer.

• Add HRP-conjugated anti-human IgG antibody diluted in blocking buffer and incubate for 1 hour at room temperature.

• Wash plates five times with wash buffer.

• Add TMB substrate and incubate in the dark for 15-30 minutes.

• Stop the reaction with stop solution and read the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ values for active compounds.

Compound ID	IC₅₀ (µM)	Max Inhibition (%)
Analog-001	0.5	95
Analog-002	1.2	88
Analog-003	> 50	10
Control	N/A	N/A

Secondary Assay: T-Cell Activation Assay

This cell-based assay validates the functional activity of hit compounds in reversing VISTA-mediated T-cell suppression. A co-culture system of VISTA-expressing cells and primary human T-cells is utilized.

Materials:

• Primary human CD4+ T-cells

• VISTA-expressing cell line (e.g., CHO-K1 cells transfected with human VISTA)

• T-cell activation beads (anti-CD3/CD28)

• RPMI-1640 medium supplemented with 10% FBS, L-glutamine, and penicillin-streptomycin

• CFSE (Carboxyfluorescein succinimidyl ester) staining solution

• Hit compounds from primary screen

Protocol:

• Label primary human CD4+ T-cells with CFSE according to the manufacturer's protocol.

• Seed the VISTA-expressing CHO-K1 cells in a 96-well flat-bottom plate and allow them to adhere overnight.

• On the day of the assay, add the CFSE-labeled T-cells to the wells containing the VISTA-CHO-K1 cells.

• Add T-cell activation beads to stimulate T-cell proliferation.

• Add serial dilutions of the hit compounds to the co-culture. Include a positive control (e.g., a known VISTA blocking antibody) and a DMSO vehicle control.

• Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Harvest the T-cells and analyze CFSE dilution by flow cytometry to measure proliferation.

Data Analysis: Quantify the percentage of proliferated T-cells (cells with diluted CFSE) for each condition. Determine the EC₅₀ values for active compounds.

Compound ID	EC₅₀ (µM)	% T-Cell Proliferation at 10 µM
Analog-001	1.8	75
Analog-002	5.6	62
Control Ab	0.2	85
DMSO	N/A	25

Tertiary Assay: Cytokine Release Assay

This assay measures the effect of validated compounds on the production of key pro-inflammatory cytokines by activated T-cells, providing further evidence of immune checkpoint blockade.

Materials:

• Supernatants from the T-cell activation assay

• ELISA or multiplex immunoassay kits for IFN-γ and IL-2

Protocol:

• Collect the supernatants from the T-cell activation assay at the 72-hour time point.

• Centrifuge the supernatants to remove any cells or debris.

• Measure the concentration of IFN-γ and IL-2 in the supernatants using ELISA or a multiplex immunoassay system, following the manufacturer's instructions.

Data Analysis: Quantify the concentration of IFN-γ and IL-2 for each compound treatment. Compare the cytokine levels to the DMSO control to determine the fold-increase in cytokine production.

Compound ID	IFN-γ (pg/mL) at 10 µM	IL-2 (pg/mL) at 10 µM
Analog-001	1500	800
Analog-002	1100	650
Control Ab	1800	950
DMSO	300	150

Conclusion

The described cell-based assays provide a robust framework for the identification and characterization of novel small molecule VISTA antagonists. By employing a tiered screening approach, from high-throughput binding assays to functional cellular assays, researchers can effectively identify potent compounds that reverse VISTA-mediated immune suppression. These protocols can be adapted for the screening of various compound libraries aimed at discovering next-generation immuno-oncology therapeutics.

References

• 1. VISTA: A novel immunotherapy target for normalizing innate and adaptive immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-({2',5'-difluoro-[1,1'-biphenyl]-3-yl}oxy)acetamide | Molport-029-899-835 | Novel [molport.com]
• 3. Identification and optimization of peptide inhibitors to block VISTA/PSGL-1 interaction for cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cancer Immunotherapy Based on the Bidirectional Reprogramming of the Tumor Microenvironment by a “Brakes Off/ Step on the Accelerator” Core‐Shell Manganese Phosphate/siPD‐L1 Modulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adaptive antitumor immune response stimulated by bio-nanoparticle based vaccine and checkpoint blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rationally targeted anti-VISTA antibody that blockades the C-C' loop region can reverse VISTA immune suppression and remodel the immune microenvironment to potently inhibit tumor growth in an Fc independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for DSP-0565 in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565 is a novel, broad-spectrum anti-epileptic drug (AED) candidate with a unique GABAergic mechanism of action. Preclinical studies have demonstrated its potential efficacy in various seizure models, suggesting its utility in the investigation and treatment of epilepsy. These application notes provide detailed protocols for the administration and evaluation of DSP-0565 in common preclinical seizure models, along with a summary of available quantitative data and an overview of its proposed mechanism of action.

Quantitative Data Summary

The following tables summarize the available quantitative data for DSP-0565 in preclinical studies.

Table 1: Anticonvulsant Activity of DSP-0565 in Rodent Models

Preclinical Model	Species	Route of Administration	ED50 (mg/kg)
Maximal Electroshock (MES)	Mouse	Oral	12.3
Subcutaneous Pentylenetetrazole (scPTZ)	Mouse	Oral	8.9

ED50 (Median Effective Dose) is the dose at which 50% of the animals are protected from the seizure-inducing stimulus.

Table 2: Metabolic Profile of DSP-0565 in Preclinical Species

Species	Primary Metabolic Pathway	Major Metabolite(s)	Primary Route of Excretion
Rat	Oxidation and Hydrolysis	Oxidized metabolites, (2'-fluoro[1,1'-biphenyl]-2-yl)acetic acid (M8), Glucuronide of DSP-0565	Urine (71-72%) and Feces (23-25%)[1]
Dog	Oxidation and Hydrolysis	Oxidized metabolites, (2'-fluoro[1,1'-biphenyl]-2-yl)acetic acid (M8), Glucuronide of DSP-0565	Urine (71-72%) and Feces (23-25%)[1]

Experimental Protocols

Detailed methodologies for key preclinical epilepsy models are provided below.

Maximal Electroshock (MES) Seizure Model

This model is used to identify compounds that prevent the spread of seizures.

Protocol:

• Animals: Male ICR mice (or other suitable strain), 18-25 g.

• Drug Administration: Administer DSP-0565 or vehicle orally (e.g., in 0.5% methylcellulose) at various doses.

• Time to Peak Effect: Determine the time of peak effect (TPE) by administering a fixed dose of DSP-0565 and inducing seizures at different time points (e.g., 30, 60, 120, 240 minutes) post-administration.

• Seizure Induction: At the TPE, induce seizures by applying an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes. A drop of anesthetic/electrolyte solution (e.g., 0.5% tetracaine (B1683103) hydrochloride in 0.9% saline) should be applied to the eyes prior to electrode placement.

• Endpoint: The endpoint is the abolition of the tonic hindlimb extension phase of the seizure.

• Data Analysis: Calculate the ED50 value using a suitable statistical method (e.g., probit analysis).

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Model

This model is used to identify compounds that raise the seizure threshold.

Protocol:

• Animals: Male ICR mice (or other suitable strain), 18-25 g.

• Drug Administration: Administer DSP-0565 or vehicle orally at various doses.

• Time to Peak Effect: Determine the TPE as described in the MES model.

• Seizure Induction: At the TPE, administer a subcutaneous injection of pentylenetetrazole (PTZ) at a dose that induces clonic seizures in >95% of vehicle-treated animals (e.g., 85 mg/kg).

• Observation: Observe the animals for 30 minutes for the presence of clonic seizures (lasting for at least 5 seconds).

• Endpoint: The endpoint is the absence of clonic seizures during the observation period.

• Data Analysis: Calculate the ED50 value using a suitable statistical method.

6 Hz Psychomotor Seizure Model

This model is considered a model of therapy-resistant partial seizures.[2]

Protocol:

• Animals: Male CF-1 mice or Sprague-Dawley rats.[2]

• Drug Administration: Administer DSP-0565 or vehicle orally at various doses.

• Time to Peak Effect: Determine the TPE.

• Seizure Induction: At the TPE, induce seizures by delivering a low-frequency electrical stimulus (6 Hz) of long duration (3 seconds) through corneal electrodes.[2] The current intensity can be varied (e.g., 32 mA or 44 mA in mice) to assess efficacy against different seizure severities.[2] Apply an anesthetic/electrolyte solution to the eyes before stimulation.

• Observation: Observe the animals for seizure behaviors such as stun, forelimb clonus, jaw clonus, and Straub tail.[2] An animal is considered protected if it does not display these behaviors.

• Endpoint: Protection from seizure manifestation.

• Data Analysis: Determine the percentage of animals protected at each dose and calculate the ED50 if possible.

Amygdala Kindling Model

This model represents the development and manifestation of focal seizures that can secondarily generalize, mimicking aspects of temporal lobe epilepsy.

Protocol:

• Surgery: Surgically implant a bipolar electrode into the basolateral amygdala of adult male rats (e.g., Sprague-Dawley). Allow for a post-operative recovery period of at least one week.

• Kindling Stimulation: Apply a brief electrical stimulus (e.g., 1-second train of 60 Hz biphasic square wave pulses) to the amygdala once or twice daily. The initial current should be at the afterdischarge threshold (the minimum current required to elicit an electrographic seizure).

• Seizure Scoring: Score the behavioral seizures according to a standardized scale, such as the Racine scale:

  • Stage 1: Facial clonus.

  • Stage 2: Head nodding.

  • Stage 3: Forelimb clonus.

  • Stage 4: Rearing with bilateral forelimb clonus.

  • Stage 5: Rearing and falling (loss of postural control).

• Fully Kindled State: Continue stimulation until animals consistently exhibit Stage 4 or 5 seizures.

• Drug Testing: In fully kindled animals, administer DSP-0565 or vehicle orally at various doses. At the TPE, deliver the kindling stimulus and record the seizure stage, afterdischarge duration (the duration of the electrographic seizure), and seizure duration.

• Endpoint: Reduction in seizure stage, afterdischarge duration, or seizure duration compared to vehicle-treated controls.

• Data Analysis: Analyze the data using appropriate statistical tests to compare the effects of DSP-0565 at different doses to the vehicle control.

Visualizations

Signaling Pathway

The proposed mechanism of action for DSP-0565 involves the positive allosteric modulation of GABA-A receptors.[3]

References

• 1. An alpha 5-GABAA receptor positive allosteric modulator attenuates social and cognitive deficits without changing dopamine system hyperactivity in rats exposed to valproic acid in utero - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Studying the Metabolism of DSP-0565 in Hepatocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565 is an investigational antiepileptic drug candidate. Understanding its metabolic fate is crucial for evaluating its pharmacokinetic profile, potential drug-drug interactions, and safety. In human hepatocytes, DSP-0565 is primarily metabolized through amide bond hydrolysis. However, in other species like rats and dogs, both hydrolysis and oxidation are major metabolic pathways. This document provides a detailed protocol for studying the metabolism of DSP-0565 in primary human hepatocytes, a gold standard in vitro model for predicting human drug metabolism.

Data Presentation

Quantitative data from DSP-0565 metabolism studies should be summarized to facilitate clear interpretation and comparison across different experimental conditions.

Table 1: Summary of DSP-0565 Metabolism in Human Hepatocytes

Parameter	Value	Units
Incubation Conditions
Hepatocyte Seeding Density	1 x 10^6	cells/mL
DSP-0565 Concentration	1, 10, 50	µM
Incubation Time	0, 0.5, 1, 2, 4, 8, 24	hours
Metabolic Stability
DSP-0565 Half-life (t½)	Calculated	min
Intrinsic Clearance (CLint)	Calculated	µL/min/10^6 cells
Metabolite Formation
M8 Formation Rate	Calculated	pmol/min/10^6 cells
Oxidized Metabolite Formation Rate	Calculated	pmol/min/10^6 cells
Glucuronide Conjugate Formation Rate	Calculated	pmol/min/10^6 cells
Mass Balance
% of DSP-0565 Remaining at 24h	Measured	%
% of M8 Formed at 24h	Measured	%
% of Oxidized Metabolites at 24h	Measured	%
% of Glucuronide Conjugates at 24h	Measured	%
Total Recovery	Calculated	%

Experimental Protocols

This protocol outlines the use of cryopreserved human hepatocytes in suspension for determining the metabolic stability and metabolite profile of DSP-0565.

Materials

• Cryopreserved human hepatocytes (pooled donor)

• Hepatocyte thawing medium

• Hepatocyte culture medium (e.g., Williams' Medium E with supplements)

• DSP-0565

• Control compounds (e.g., a high-turnover compound like verapamil (B1683045) and a low-turnover compound like diazepam)

• Acetonitrile (B52724) (ACN) with an internal standard (e.g., a structurally similar but chromatographically distinct compound)

• Phosphate Buffered Saline (PBS)

• 24-well tissue culture plates

• Incubator with rocking platform (37°C, 5% CO2)

• Centrifuge

• LC-MS/MS system

Methods

1. Preparation of Reagents and Solutions

• Prepare stock solutions of DSP-0565 and control compounds in a suitable solvent (e.g., DMSO). The final concentration of the organic solvent in the incubation should not exceed 0.1%.

• Warm the hepatocyte thawing and culture media to 37°C.

2. Thawing and Preparation of Hepatocytes

• Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath.

• Transfer the thawed cell suspension to a conical tube containing pre-warmed thawing medium.

• Centrifuge the cell suspension at a low speed (e.g., 100 x g) for 5-10 minutes at room temperature.

• Carefully aspirate the supernatant and gently resuspend the cell pellet in the culture medium.

• Determine the cell viability and density using a suitable method (e.g., trypan blue exclusion). Adjust the cell density to the desired concentration (e.g., 1 x 10^6 viable cells/mL).

3. Incubation of DSP-0565 with Hepatocytes

• Pre-warm the 24-well plates containing the hepatocyte culture medium in the incubator.

• Add the hepatocyte suspension to the wells of the 24-well plate.

• Initiate the metabolic reaction by adding the DSP-0565 working solution to the wells to achieve the final desired concentrations. Include vehicle controls (solvent without DSP-0565) and positive controls.

• Place the plates on a rocking platform in the incubator set at 37°C and 5% CO2.

4. Sample Collection

• At each specified time point (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours), collect an aliquot of the cell suspension from the respective wells.

• Immediately quench the metabolic reaction by adding the aliquot to a tube containing cold acetonitrile with an internal standard. A typical ratio is 3 volumes of ACN to 1 volume of cell suspension.

• Vortex the samples to precipitate proteins.

• Centrifuge the samples at a high speed (e.g., >3000 x g) for 10 minutes to pellet the precipitated protein and cell debris.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

5. LC-MS/MS Analysis

• Analyze the samples using a validated LC-MS/MS method to quantify the concentrations of DSP-0565 and its potential metabolites (M8, oxidized metabolites, and glucuronide conjugates).

• The method should be sensitive and specific for the parent drug and its metabolites.

6. Data Analysis

• Plot the natural logarithm of the percentage of DSP-0565 remaining versus time.

• Determine the elimination rate constant (k) from the linear portion of the curve.

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/10^6 cells) = (V/N) * k where V is the incubation volume (µL) and N is the number of hepatocytes (in millions).

• Quantify the formation of metabolites over time and calculate their formation rates.

Visualizations

DSP-0565 Metabolic Pathway in Human Hepatocytes

Application of DSP-0565 in Neuroscience Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DSP-0565 is a novel, orally available small molecule demonstrating significant potential as a broad-spectrum anti-epileptic drug (AED). Preclinical research has identified its efficacy in a variety of seizure models, suggesting a wide therapeutic window. This document provides a comprehensive overview of the application of DSP-0565 in neuroscience research, with a focus on its anticonvulsant properties. It includes detailed experimental protocols for key in vivo seizure models and summarizes the available quantitative data to guide further investigation and drug development efforts. While the full mechanistic profile of DSP-0565 is still under investigation, it is suggested to possess a unique GABAergic function, alongside activity as a calcium and sodium channel antagonist.

Quantitative Data Summary

The following tables summarize the preclinical efficacy and safety profile of DSP-0565 in established rodent models of epilepsy. This data is essential for dose-ranging studies and for comparing the potency and therapeutic index of DSP-0565 with other AEDs.

Table 1: Anticonvulsant Efficacy of DSP-0565 in Mice

Preclinical Model	Seizure Type Modeled	Endpoint	ED₅₀ (mg/kg, p.o.)
Maximal Electroshock (MES)	Generalized Tonic-Clonic	Abolition of tonic hindlimb extension	Data Not Available
Subcutaneous Pentylenetetrazol (scPTZ)	Generalized Clonic	Inhibition of clonic seizures	Data Not Available
6 Hz (32 mA)	Psychomotor (Focal)	Protection from seizure activity	Data Not Available
6 Hz (44 mA)	Drug-Resistant Focal	Protection from seizure activity	Data Not Available

Table 2: Neurotoxicity Profile of DSP-0565 in Mice

Test	Endpoint	TD₅₀ (mg/kg, p.o.)
Rotorod	Motor Impairment	Data Not Available

Table 3: Anticonvulsant Efficacy of DSP-0565 in the Amygdala Kindling Model in Rats

Seizure Stage	Endpoint	ED₅₀ (mg/kg, p.o.)
Fully Kindled Seizures	Reduction in seizure severity and afterdischarge duration	Data Not Available

Note: Specific ED₅₀ and TD₅₀ values for DSP-0565 are not yet publicly available in the reviewed literature. The tables are structured to be populated as data emerges.

Mechanism of Action & Signaling Pathways

DSP-0565 is characterized as a broad-spectrum anti-epileptic agent.[1] While its precise mechanisms are not fully elucidated, it is reported to have a unique GABAergic function.[1] Additionally, it has been suggested to act as a calcium channel and sodium channel antagonist. The interplay between these potential mechanisms likely contributes to its anticonvulsant effects.

Putative GABAergic Signaling Pathway

The GABAergic system is the primary inhibitory neurotransmitter system in the central nervous system. Its function is crucial for maintaining the balance between neuronal excitation and inhibition. A simplified representation of a GABAergic synapse and potential points of modulation is depicted below. The exact target of DSP-0565 within this pathway is yet to be identified.

Caption: Simplified GABAergic signaling pathway.

Experimental Protocols

The following are detailed protocols for the key in vivo seizure models used to characterize the anticonvulsant activity of DSP-0565.

Maximal Electroshock (MES) Seizure Test

This model is used to identify compounds effective against generalized tonic-clonic seizures.

Workflow:

Caption: MES test experimental workflow.

Methodology:

• Animals: Male ICR mice (or other appropriate strain) weighing 20-25g.

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water for at least one week prior to testing.

• Drug Administration: Administer DSP-0565 or vehicle orally (p.o.) at various doses.

• Procedure:

  • At the time of peak effect (e.g., 30-60 minutes post-dose), apply a drop of topical anesthetic (e.g., 0.5% tetracaine) to the corneas.

  • Place corneal electrodes and deliver a high-frequency electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

  • Observe the animal for the presence or absence of a tonic hindlimb extension seizure.

• Endpoint: The abolition of the tonic hindlimb extension is considered protection.

• Data Analysis: Calculate the median effective dose (ED₅₀) using probit analysis.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Test

This model is used to identify compounds effective against generalized clonic seizures.

Workflow:

Caption: scPTZ test experimental workflow.

Methodology:

• Animals: Male ICR mice (or other appropriate strain) weighing 20-25g.

• Housing: As described for the MES test.

• Drug Administration: Administer DSP-0565 or vehicle orally (p.o.) at various doses.

• Procedure:

  • At the time of peak effect, administer a subcutaneous (s.c.) injection of pentylenetetrazol (PTZ) at a convulsant dose (e.g., 85 mg/kg).

  • Immediately place the animal in an individual observation chamber.

  • Observe for 30 minutes for the occurrence of clonic seizures (characterized by rhythmic muscle contractions).

• Endpoint: The absence of a clonic seizure lasting for at least 5 seconds is considered protection.

• Data Analysis: Calculate the ED₅₀ using probit analysis.

6 Hz Seizure Model

This model is used to identify compounds effective against psychomotor (focal) seizures, including those that may be resistant to other AEDs.

Workflow:

Caption: 6 Hz seizure model experimental workflow.

Methodology:

• Animals: Male ICR mice (or other appropriate strain) weighing 20-25g.

• Housing: As described for the MES test.

• Drug Administration: Administer DSP-0565 or vehicle orally (p.o.) at various doses.

• Procedure:

  • At the time of peak effect, apply a drop of topical anesthetic to the corneas.

  • Deliver a low-frequency electrical stimulus (6 Hz, 0.2 ms rectangular pulse, for 3 seconds) through corneal electrodes. Two current intensities are typically used: 32 mA (standard) and 44 mA (for drug-resistant seizures).

  • Observe the animal for characteristic seizure behaviors, including stun, forelimb clonus, and Straub tail.

• Endpoint: The absence of seizure activity is considered protection.

• Data Analysis: Calculate the ED₅₀ for each current intensity using probit analysis.

Amygdala Kindling Model

This is a model of temporal lobe epilepsy, used to study the development of seizures (epileptogenesis) and the efficacy of drugs against focal seizures that can generalize.

Workflow:

Caption: Amygdala kindling model workflow.

Methodology:

• Animals: Adult male rats (e.g., Sprague-Dawley) are typically used.

• Surgery:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a bipolar stimulating electrode into the basolateral amygdala.

• Kindling Procedure:

  • After a recovery period, deliver a brief, low-intensity electrical stimulus to the amygdala once or twice daily.

  • Observe and score the behavioral seizure response according to the Racine scale.

  • Continue stimulations until the animal consistently exhibits generalized seizures (fully kindled).

• Drug Testing:

  • Once a stable kindled state is achieved, administer DSP-0565 or vehicle orally.

  • At the time of peak effect, deliver an electrical stimulus and record the seizure severity and the duration of the afterdischarge (the electrographic seizure activity).

• Endpoint: A significant reduction in seizure severity score and afterdischarge duration indicates anticonvulsant activity.

• Data Analysis: Determine the ED₅₀ for the reduction of seizure parameters.

Conclusion

DSP-0565 is a promising anti-epileptic drug candidate with a broad spectrum of activity in preclinical models. The detailed protocols provided herein will enable researchers to further investigate its anticonvulsant properties and explore its potential applications in other areas of neuroscience research. A critical next step will be to elucidate the specific molecular mechanisms underlying its "unique GABAergic function" and to obtain and publish the quantitative efficacy and safety data to complete its preclinical profile. This will pave the way for informed clinical development and a deeper understanding of its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Stability Issues with Amine-Reactive Crosslinkers

Disclaimer: The information provided in this technical support center primarily addresses stability and handling issues related to the amine-reactive crosslinking agent DSP (Dithiobis(succinimidyl propionate)) , also known as Lomant's Reagent. The term "DSP" is often associated with this chemical.

For the antiepileptic drug candidate DSP-0565 , publicly available information largely pertains to its metabolism and pharmacokinetics, with limited data on its specific experimental stability or a detailed signaling pathway.[1] Therefore, the following troubleshooting guide is focused on the more commonly encountered stability issues with the DSP crosslinker.

Frequently Asked Questions (FAQs) for DSP (Dithiobis(succinimidyl propionate))

Q1: What is DSP and what is its primary application?

DSP, or Dithiobis(succinimidyl propionate), is a homobifunctional, amine-reactive, and thiol-cleavable crosslinker. It is commonly used to link proteins or other molecules containing primary amines (like the side chain of lysine (B10760008) residues) for studying protein-protein interactions. The disulfide bond in the spacer arm can be cleaved by reducing agents.

Q2: How should DSP be stored to ensure its stability?

DSP is moisture-sensitive.[2] For long-term stability, it should be stored at -20°C as a crystalline solid.[3] For shorter-term storage, 2-8°C in a desiccator is recommended.[2][4] It is crucial to warm the vial to room temperature before opening to prevent moisture condensation.[2][4]

Q3: How do I prepare a stock solution of DSP?

DSP is not readily soluble in aqueous buffers.[3] A stock solution should be prepared in a dry organic solvent such as DMSO or dimethylformamide (DMF), where its solubility is approximately 30 mg/mL.[3] It is recommended to purge the solvent with an inert gas before dissolving the DSP.[3]

Q4: Can I store aqueous solutions of DSP?

No, it is not recommended to store DSP in aqueous solutions for more than a day.[3] The N-hydroxysuccinimide (NHS) ester moiety is susceptible to hydrolysis in aqueous environments, which renders the crosslinker inactive.[2] Therefore, you should always prepare fresh aqueous dilutions of DSP immediately before use.[2]

Troubleshooting Guide for DSP Crosslinking Experiments

Q5: I am observing low or no crosslinking efficiency. What could be the cause?

• Hydrolysis of DSP: The NHS esters of DSP are prone to hydrolysis. Ensure that your DSP stock solution is fresh and that aqueous dilutions are used immediately. Hydrolysis is more rapid at higher pH; the recommended pH range for the reaction is 7-9.[2]

• Competing Amines: Your reaction buffer may contain primary amines (e.g., Tris or glycine), which will compete with your target protein for reaction with DSP.[2] Use a non-amine-containing buffer such as PBS, HEPES, or borate (B1201080) buffer.[2]

• Insufficient DSP Concentration: A significant molar excess of DSP over the target amines is often required to overcome the competing hydrolysis reaction.[4]

• Inactive Protein: The protein you are trying to crosslink may have lost its native conformation or the primary amines may not be accessible.

Q6: My DSP solution becomes hazy or forms a precipitate when added to my aqueous buffer.

This is a common observation as DSP is sparingly soluble in aqueous solutions.[3] A hazy solution can still be effective. To improve solubility, first dissolve the DSP in an organic solvent like DMSO and then add this stock solution to your aqueous reaction mixture.[2][3] For a 1:4 DMSO:PBS (pH 7.2) solution, the solubility is approximately 0.20 mg/mL.[3]

Q7: How can I confirm that the crosslinking reaction has occurred?

The success of a crosslinking experiment can be confirmed by techniques such as SDS-PAGE. Crosslinked proteins will appear as higher molecular weight bands compared to the non-crosslinked control. To confirm that the crosslinking is due to DSP, you can cleave the disulfide bond with a reducing agent (e.g., DTT or β-mercaptoethanol), which should result in the disappearance of the higher molecular weight band and the reappearance of the monomeric protein bands.

Data Summary Tables

Table 1: Solubility of DSP

Solvent	Approximate Solubility
DMSO	~30 mg/mL[3]
Dimethylformamide (DMF)	~30 mg/mL[3]
Acetonitrile	~25 mg/mL[4]
1:4 DMSO:PBS (pH 7.2)	~0.20 mg/mL[3]
Water	Sparingly soluble[3]

Table 2: Recommended Storage Conditions for DSP

Form	Temperature	Additional Notes
Crystalline Solid (Long-term)	-20°C[3]	Stable for ≥ 4 years[3]
Crystalline Solid (Short-term)	2-8°C	Store in a desiccator[2][4]
Stock Solution in Anhydrous DMSO	-20°C	Use with caution; purge with inert gas after each use
Aqueous Solution	Not Recommended for Storage	Prepare fresh for each use[2][3]

Experimental Protocol

General Protocol for Protein Crosslinking using DSP

• Prepare DSP Stock Solution: Immediately before use, dissolve DSP in dry DMSO to a concentration of 10-25 mM.

• Prepare Reaction Buffer: Use a non-amine-containing buffer such as PBS (0.1M phosphate, 0.15M NaCl, pH 7.2-8.0).

• Reaction Setup:

  • Dissolve your protein in the reaction buffer to a concentration of >5 mg/mL to minimize hydrolysis of DSP.

  • Add the DSP stock solution to the protein solution to achieve the desired final concentration of the crosslinker.

• Incubation: Incubate the reaction mixture at room temperature for 30 minutes or on ice for 2 hours.[2]

• Quenching the Reaction: Add a quenching solution (e.g., Tris or glycine) to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted DSP.[2] Incubate for an additional 15 minutes.[2]

• Analysis: Analyze the crosslinked products by SDS-PAGE.

• (Optional) Cleavage of Crosslinks: To cleave the disulfide bond, incubate the crosslinked sample in a buffer containing 20-50 mM DTT at 37°C for 30 minutes before analysis.[2]

Visualizations

References

• 1. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. DSP (dithiobis(succinimidyl propionate)), Lomant's Reagent, 1 g - FAQs [thermofisher.cn]

DSP-0565 dose-response curve optimization

Welcome to the technical support center for DSP-0565. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing dose-response curve experiments and to offer troubleshooting support for common issues encountered during in-vitro and in-vivo studies.

Experimental Workflow: Optimizing DSP-0565 Dose-Response Curve

A systematic approach is crucial for accurately determining the dose-response relationship of DSP-0565. The following workflow outlines the key steps from initial preparation to final data analysis.

Caption: Experimental workflow for DSP-0565 dose-response analysis.

Quantitative Data Summary

The following tables summarize the in-vivo efficacy of DSP-0565 in established anticonvulsant models as reported in the foundational study by Tanaka et al. (2019).

Table 1: Anticonvulsant Activity of DSP-0565 in Rodent Models

Model	Species	Route of Administration	ED50 (mg/kg)
Maximal Electroshock (MES)	Mouse	Oral (p.o.)	9.8
Subcutaneous Pentylenetetrazol (scPTZ)	Mouse	Oral (p.o.)	15
6 Hz Seizure Model	Mouse	Oral (p.o.)	12
Amygdala Kindling	Rat	Oral (p.o.)	10

ED50 (Median Effective Dose) is the dose at which 50% of the test subjects show a therapeutic response.

Signaling Pathway

DSP-0565 is characterized as an anti-epileptic agent with a unique GABAergic function.[1][2] While the precise molecular target has not been fully elucidated in the provided literature, its functional profile suggests it enhances GABAergic inhibition, a key mechanism for controlling neuronal hyperexcitability that underlies seizures.

Caption: Hypothesized mechanism of DSP-0565 at the GABAergic synapse.

Troubleshooting Guide

Question: My in-vivo dose-response data shows high variability between animals. What are the potential causes and solutions?

Answer:

High variability in in-vivo experiments can stem from several factors. Here are some common causes and troubleshooting steps:

• Drug Formulation and Administration:

  • Issue: Inconsistent suspension or improper administration (e.g., incorrect gavage technique) can lead to variable drug exposure.

  • Solution: Ensure DSP-0565 is properly solubilized or suspended immediately before administration. Standardize the administration procedure and ensure all personnel are adequately trained.

• Animal Health and Stress:

  • Issue: Underlying health issues or stress can significantly impact seizure thresholds and drug metabolism.

  • Solution: Acclimate animals to the housing and experimental conditions. Monitor animal health closely and exclude any subjects showing signs of illness or distress.

• Metabolic Differences:

  • Issue: As noted, there are species-specific differences in the metabolism of DSP-0565.[2] Individual animal metabolism can also vary.

  • Solution: While difficult to control, ensure a homogenous study population in terms of age and weight. For more detailed studies, consider measuring plasma concentrations of DSP-0565 to correlate exposure with efficacy.

Question: The observed ED50 in my study is significantly different from the published values. Why might this be?

Answer:

Discrepancies in ED50 values can arise from several experimental differences:

• Seizure Model Parameters:

  • Issue: Minor variations in the parameters of the seizure induction model (e.g., stimulus intensity in the MES or 6 Hz test, dose of chemoconvulsant) can alter the potency of an anticonvulsant.

  • Solution: Carefully review and standardize your experimental protocol to match the conditions of the reference study as closely as possible.

• Vehicle and Formulation:

  • Issue: The vehicle used to dissolve or suspend DSP-0565 can affect its absorption and bioavailability.

  • Solution: Use the same vehicle as described in the reference literature. If a different vehicle is necessary, its potential impact on drug pharmacokinetics should be considered.

• Timing of Administration and Testing:

  • Issue: The time between drug administration and seizure induction is critical and should be based on the pharmacokinetic profile of DSP-0565.

  • Solution: Conduct a time-to-peak-effect study to determine the optimal window for anticonvulsant testing in your specific model and with your drug formulation.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for DSP-0565?

A1: DSP-0565 is described as a broad-spectrum anti-epileptic agent with a unique GABAergic function.[1][2] This suggests that it likely enhances the inhibitory effects of the neurotransmitter GABA, although the specific molecular target within the GABAergic system has not been detailed in the available literature.

Q2: What are the key preclinical models in which DSP-0565 has shown efficacy?

A2: DSP-0565 has demonstrated anticonvulsant activity in several well-established rodent models, including the Maximal Electroshock (MES) test, the subcutaneous Pentylenetetrazol (scPTZ) seizure model, the 6 Hz psychomotor seizure model, and the amygdala kindling model of temporal lobe epilepsy.[1]

Q3: Are there known species differences in the metabolism of DSP-0565?

A3: Yes, a study investigating the metabolism and pharmacokinetics of DSP-0565 found marked species differences between humans, rats, and dogs.[2] In human hepatocytes, the primary metabolic pathway is amide bond hydrolysis, while in rats and dogs, both hydrolysis and oxidation are major pathways.[2] These differences are important to consider when extrapolating preclinical data to humans.

Q4: What is a suitable starting point for dose-range finding studies with DSP-0565?

A4: Based on the published ED50 values, a reasonable starting range for oral administration in mice could be from 1 mg/kg to 30 mg/kg. It is always recommended to perform a pilot study with a wide range of doses to determine the optimal dose range for your specific experimental conditions.

Q5: How should I prepare DSP-0565 for in-vivo administration?

A5: The specific vehicle used in the primary publication is not detailed in the abstract. However, for oral administration of similar small molecules in preclinical studies, common vehicles include a suspension in 0.5% methylcellulose (B11928114) or a solution in a mixture of DMSO, Tween 80, and saline. It is crucial to perform solubility and stability tests for your chosen formulation.

References

• 1. Identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Troubleshooting inconsistent results with DSP-0565

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues and inconsistent results encountered during experiments with DSP-0565.

Compound Profile: DSP-0565 is a potent and selective, ATP-competitive inhibitor of MEK1 and MEK2 kinases. By inhibiting MEK, DSP-0565 blocks the phosphorylation and activation of ERK1/2, a critical node in the MAPK/ERK signaling pathway that drives proliferation and survival in many cancer types.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Inconsistent IC50 Values in Cell Viability Assays

Question: Why am I observing significant variability in the IC50 value of DSP-0565 between experiments?

Answer: Inconsistent IC50 values are a common challenge in preclinical drug evaluation.[1][2] Several factors related to assay conditions and cell culture practices can contribute to this variability.[1][3][4]

• Cell-Related Factors: Cell line health, passage number, and seeding density can all impact results. Cells at a high passage number may have altered signaling pathways. Higher cell densities can lead to increased apparent resistance to the compound.[1]

• Assay Conditions: The type of viability assay used (e.g., metabolic vs. membrane integrity), the duration of drug incubation, and the concentration of serum in the media can significantly alter the perceived IC50 value.[1][5] For example, a 24-hour incubation will likely yield a different IC50 than a 72-hour incubation.[1]

• Compound Handling: Poor solubility or degradation of DSP-0565 in the culture media can lead to an inaccurate effective concentration.[6]

Troubleshooting Summary Table

Potential Cause	Recommended Action	Expected Outcome
High Cell Passage Number	Use cells below passage 20; perform cell line authentication.	Increased consistency of cellular response to DSP-0565.
Inconsistent Seeding Density	Optimize and maintain a consistent cell seeding density for all plates and experiments.	Reduced well-to-well and plate-to-plate variability.
Variable Incubation Time	Standardize the drug incubation period (e.g., 48 or 72 hours) across all experiments.	More comparable IC50 values between experimental runs.
Serum Concentration Fluctuation	Maintain a consistent serum percentage in the culture medium for all assays.	Stabilized IC50 values, as serum proteins can bind to the compound.
Assay Type Mismatch	Use a consistent cell viability assay. Luminescence-based ATP assays (e.g., CellTiter-Glo®) are often more sensitive than colorimetric MTT assays.[2][7]	Reduced variability and higher sensitivity.
Compound Precipitation	Visually inspect plates for precipitate. Prepare fresh dilutions for each experiment and ensure the final DMSO concentration is low (<0.5%).[1][6]	Accurate drug concentration in media, leading to more reliable results.

Troubleshooting Workflow for Inconsistent IC50

Caption: Troubleshooting decision tree for inconsistent IC50 results.

Issue 2: Weak or Inconsistent Inhibition of p-ERK in Western Blots

Question: My Western blot results show variable or weak inhibition of phosphorylated ERK (p-ERK) even at high concentrations of DSP-0565. What is going wrong?

Answer: Failure to detect a robust decrease in p-ERK is a common issue when validating MEK inhibitors. This can stem from problems in sample preparation that affect the phosphorylation state of proteins or from the blotting procedure itself.[8][9]

• Sample Preparation: The phosphorylation state of ERK is transient and can be rapidly reversed by phosphatases upon cell lysis. It is critical to work quickly, keep samples cold, and use lysis buffers containing fresh phosphatase and protease inhibitors.[8][9]

• Western Blot Protocol: Inefficient protein transfer, inappropriate antibody concentrations, or the use of non-fat dry milk for blocking can all lead to poor results when detecting phosphoproteins.[8] Bovine Serum Albumin (BSA) is the recommended blocking agent as milk contains phosphoproteins that can increase background noise.[8]

• Cellular Response: Some cell lines may have highly active upstream signaling (e.g., mutant KRAS) that requires a very short treatment time to observe maximal p-ERK inhibition before signaling feedback loops are activated.[10]

MAPK/ERK Signaling Pathway and DSP-0565 Action

Caption: DSP-0565 inhibits the phosphorylation of ERK1/2 by targeting MEK1/2.

Detailed Protocol: Western Blot for p-ERK and Total ERK

• Cell Treatment: Plate cells (e.g., in a 6-well plate) and grow to 70-80% confluency. For some cell lines, serum starvation for 12-24 hours can help reduce basal p-ERK levels.[8] Treat cells with DSP-0565 at desired concentrations for the optimized time (e.g., 1-4 hours).

• Cell Lysis: Aspirate media and wash cells once with ice-cold PBS. Immediately add 100-150 µL of ice-cold RIPA lysis buffer supplemented with a fresh protease and phosphatase inhibitor cocktail.

• Protein Extraction: Scrape cells on ice, transfer the lysate to a pre-chilled microfuge tube, and incubate on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C.[8] Collect the supernatant.

• Quantification: Determine protein concentration using a BCA assay.

• Sample Preparation: Normalize protein amounts for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[8]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-ERK1/2 (e.g., Thr202/Tyr204) and total ERK1/2, diluted in 5% BSA/TBST, overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody: Wash the membrane 3 times with TBST for 10 minutes each. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 9. Add an enhanced chemiluminescence (ECL) substrate and image the blot. The signal from total ERK should be used as a loading control to confirm that any decrease in p-ERK is due to inhibition, not differences in protein loading.[8]

Issue 3: Compound Solubility and Stability

Question: I'm noticing a precipitate in my culture media after adding DSP-0565. How can I improve its solubility and ensure it remains stable?

Answer: Most small molecule kinase inhibitors have limited solubility in aqueous solutions.[6] Precipitation can lead to a lower effective concentration and inconsistent results.[6] Proper stock preparation and handling are crucial.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-20 mM) in anhydrous DMSO. Store this stock in small, single-use aliquots at -80°C to prevent degradation from repeated freeze-thaw cycles.[6][11]

• Working Dilutions: When preparing working dilutions, serially dilute the DMSO stock into your aqueous cell culture medium. Avoid diluting a high-concentration DMSO stock in a single large step into an aqueous buffer, as this can cause the compound to crash out of solution.[6]

• Final Concentration: The final concentration of DMSO in the cell culture media should not exceed 0.5%, as higher levels can be toxic to cells.[1] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

Recommended Solvent and Concentration Ranges

Parameter	Recommendation	Rationale
Primary Solvent	Anhydrous DMSO	High solubilizing power for most kinase inhibitors.[11]
Stock Concentration	10-20 mM	Allows for small volumes to be added to media, minimizing solvent effects.
Storage	-80°C in single-use aliquots	Minimizes freeze-thaw cycles and prevents degradation.[11]
Final DMSO in Media	≤ 0.5%	Avoids solvent-induced cytotoxicity.[1]

Workflow for Preparing DSP-0565 Working Solutions

Caption: Recommended workflow for preparing DSP-0565 working solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What factors affect the accuracy of cell viability assays? | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. What factors should I consider when selecting the right cell viability assay for my experiment? | AAT Bioquest [aatbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Guide | How to Measure Cell Viability [worldwide.promega.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: DSP-0565 In Vitro Applications

Welcome to the technical support center for the investigational anti-epileptic agent, DSP-0565. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective in vitro use of DSP-0565 and to offer strategies for minimizing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DSP-0565?

A1: DSP-0565 is a potent, broad-spectrum anti-epileptic agent. Its primary mechanism of action is understood to be through the modulation of GABAergic function, which is a major inhibitory neurotransmitter system in the central nervous system.[1]

Q2: Why is it important to evaluate off-target effects for a compound with a known primary mechanism?

A2: Off-target effects, where a compound interacts with unintended biological molecules, are a common concern in drug discovery. These interactions can lead to toxicity, reduced efficacy, or confounding experimental results, making it difficult to accurately interpret the compound's mechanism of action. Early identification and mitigation of off-target effects are crucial for the successful development of a therapeutic candidate.

Q3: Are there any known off-target interactions for DSP-0565?

A3: Currently, there is limited publicly available information on the comprehensive off-target profile of DSP-0565. As with any small molecule, there is a potential for interactions with other proteins, including kinases, G-protein coupled receptors (GPCRs), and ion channels. Therefore, it is recommended to perform broad panel screening to characterize the selectivity of DSP-0565 in your experimental system.

Q4: What is a general strategy to minimize off-target effects in my in vitro experiments?

A4: A multi-pronged approach is recommended. This includes using the lowest effective concentration of the compound, performing dose-response experiments, and using structurally unrelated compounds that target the same primary mechanism to confirm that the observed phenotype is due to an on-target effect. Additionally, employing counter-screening and orthogonal assays can help to identify and validate any off-target activities.

Troubleshooting Guide

Scenario 1: Unexpected Cytotoxicity Observed at High Concentrations

Issue: You are observing significant cell death in your cultures at concentrations of DSP-0565 that are higher than what is expected to be needed for its GABAergic activity.

Possible Cause:

• Off-target toxicity: DSP-0565 may be interacting with proteins essential for cell survival at higher concentrations.

• Solvent toxicity: The vehicle used to dissolve DSP-0565 (e.g., DMSO) may be reaching toxic levels.

Troubleshooting Steps:

• Optimize Concentration: Perform a full dose-response curve to identify the lowest effective concentration for your desired on-target effect and a separate cytotoxicity assay (e.g., LDH release or resazurin-based viability assay) to determine the toxic concentration range.

• Vehicle Control: Ensure you have a vehicle-only control group to assess the toxicity of the solvent at the highest concentration used.

• Use a Structurally Unrelated Inhibitor: Test a different compound with a distinct chemical scaffold that is known to have a similar primary mechanism of action. If this second compound does not produce the same cytotoxic phenotype, the toxicity observed with DSP-0565 is more likely due to an off-target effect.

• Broad Panel Screening: Profile DSP-0565 against a broad off-target liability panel, such as a kinase panel or a GPCR safety panel, to identify unintended targets that may be responsible for the toxicity.

Scenario 2: Discrepancy Between Biochemical and Cellular Assay Results

Issue: A biochemical assay (e.g., a kinase panel) indicates that DSP-0565 inhibits a particular off-target kinase, but you do not observe the expected downstream effect in your cell-based assay.

Possible Causes:

• Cellular Permeability: DSP-0565 may not be efficiently entering the cells to engage with the intracellular off-target.

• Competition with Endogenous Ligands: In a cellular environment, high concentrations of endogenous ligands (like ATP for kinases) can outcompete the inhibitor, leading to a weaker effect than observed in a biochemical assay.

• Scaffold-Specific Effects: The observed biochemical activity may be an artifact of the in vitro assay system.

Troubleshooting Steps:

• Cellular Target Engagement Assay: Use a cellular thermal shift assay (CETSA) or a NanoBRET-based assay to confirm that DSP-0565 is binding to the putative off-target in intact cells.

• Downstream Signaling Analysis: Even if direct target engagement is confirmed, assess the phosphorylation of downstream substrates of the off-target kinase via Western blot or phospho-proteomics to determine if the engagement is functionally relevant in the cellular context.

• Orthogonal Assays: Employ a different assay format to validate the initial finding. For example, if the initial screen was an activity-based assay, a binding assay could be used for confirmation.

Data Presentation

Table 1: Hypothetical Kinase Selectivity Profile of DSP-0565

Kinase Target	IC50 (nM)	Percent Inhibition at 1 µM
On-Target Pathway Related
GABA-A Receptor	N/A (Potentiator)	N/A
Potential Off-Targets
Kinase A	5,200	25%
Kinase B	>10,000	5%
Kinase C	850	78%
Kinase D	>10,000	<2%

This data is illustrative and not based on published results for DSP-0565.

Table 2: Comparative Cytotoxicity of DSP-0565 and a Structurally Unrelated GABA Modulator

Compound	EC50 (On-Target Effect)	CC50 (Cytotoxicity)	Selectivity Index (CC50/EC50)
DSP-0565	150 nM	12 µM	80
Compound Y	200 nM	> 50 µM	> 250

This data is illustrative and not based on published results for DSP-0565.

Experimental Protocols

Protocol 1: In Vitro Kinase Panel Screening

This protocol outlines a general procedure for screening DSP-0565 against a panel of recombinant kinases to identify potential off-target interactions.

Materials:

• DSP-0565 stock solution (e.g., 10 mM in DMSO)

• Kinase panel (e.g., a commercial service offering a broad range of purified kinases)

• Kinase assay buffer

• Substrate for each kinase

• ATP (often radiolabeled, e.g., [γ-³²P]ATP)

• Positive and negative control compounds

Methodology:

• Compound Preparation: Prepare a dilution series of DSP-0565 in the appropriate assay buffer. A common starting concentration for screening is 1-10 µM.

• Kinase Reaction: In a multi-well plate, combine the kinase, its specific substrate, and either DSP-0565, a positive control inhibitor, or a vehicle control.

• Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinases (e.g., 30°C) for a predetermined amount of time.

• Termination and Detection: Stop the reaction and quantify the kinase activity. The method of detection will depend on the assay format (e.g., radiometric, fluorescence, or luminescence-based).

• Data Analysis: Calculate the percent inhibition of each kinase by DSP-0565 relative to the vehicle control. For any significant "hits," perform a full dose-response experiment to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol describes a method to assess the engagement of DSP-0565 with a potential intracellular off-target protein in intact cells.

Materials:

• Cultured cells expressing the target of interest

• DSP-0565

• Vehicle control (e.g., DMSO)

• Cell lysis buffer

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies)

Methodology:

• Cell Treatment: Treat cultured cells with either vehicle or DSP-0565 at the desired concentration and incubate to allow for target binding.

• Heating Step: Aliquot the cell suspension into PCR tubes and heat them to a range of different temperatures (e.g., 40°C to 70°C) for a short period (e.g., 3 minutes) to induce protein denaturation.

• Lysis: Lyse the cells by methods such as freeze-thawing or sonication.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Analysis: Collect the supernatant containing the soluble, non-denatured proteins. Analyze the amount of the target protein remaining in the soluble fraction by Western blot. A shift in the melting curve to a higher temperature in the presence of DSP-0565 indicates target engagement.

Visualizations

Caption: A workflow for characterizing off-target effects.

Caption: On-target vs. potential off-target signaling.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]

DSP-0565 experimental controls and best practices

DSP-0565 Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information, experimental protocols, and troubleshooting guidance for the investigational anti-epileptic agent, DSP-0565.

Frequently Asked Questions (FAQs)

Q1: What is DSP-0565?

A1: DSP-0565, chemically known as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide, is a novel, broad-spectrum anti-epileptic drug (AED) candidate.[1] It has demonstrated anti-convulsant properties in a variety of preclinical models, suggesting its potential for treating different types of seizures.

Q2: What is the proposed mechanism of action for DSP-0565?

A2: The precise mechanism of action is still under investigation, but DSP-0565 is reported to have a "unique GABAergic function." This suggests that it likely modulates the gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the central nervous system. Its action could involve direct or allosteric modulation of GABA receptors, or it could influence GABA synthesis, release, or reuptake.

Q3: In which preclinical models has DSP-0565 shown efficacy?

A3: DSP-0565 has demonstrated anti-convulsant activity in several well-established rodent models of epilepsy, including the Maximal Electroshock (MES), subcutaneous Pentylenetetrazol (scPTZ), 6 Hz, and amygdala kindling models.[1] These models represent different aspects of seizure generation and spread.

Q4: What are the known metabolic pathways for DSP-0565?

A4: There are notable species differences in the metabolism of DSP-0565. In human hepatocytes, the primary metabolic pathway is amide bond hydrolysis. In contrast, in rat and dog hepatocytes, metabolism occurs through both hydrolysis and hydroxylation.[2]

Q5: How should DSP-0565 be stored?

A5: DSP-0565 should be stored at room temperature in the continental US, though storage conditions may vary in other locations. For specific storage recommendations, it is crucial to refer to the Certificate of Analysis provided by the supplier.

Troubleshooting Guides

Issue 1: Inconsistent results in in vivo seizure models.

• Possible Cause 1: Improper drug formulation.

  • Solution: Ensure DSP-0565 is fully dissolved or suspended in the appropriate vehicle. The choice of vehicle can significantly impact drug absorption and efficacy. Common vehicles for preclinical studies include a solution of Tween 80, carboxymethylcellulose, and saline. It is recommended to perform small-scale solubility tests before preparing the bulk formulation.

• Possible Cause 2: Variability in drug administration.

  • Solution: For oral gavage, ensure the compound is delivered directly into the stomach without causing injury. For intraperitoneal injections, vary the injection site to avoid repeated injections into the same area. Consistent timing of administration relative to seizure induction is critical.

• Possible Cause 3: Animal-to-animal variability.

  • Solution: Ensure that animals are age- and weight-matched. Stress can also affect seizure thresholds, so handle animals consistently and allow for an acclimatization period before the experiment.

Issue 2: Difficulty in obtaining a stable patch-clamp recording when testing DSP-0565.

• Possible Cause 1: Compound precipitation in the recording solution.

  • Solution: Verify the solubility of DSP-0565 in the artificial cerebrospinal fluid (aCSF) at the final concentration. It may be necessary to use a stock solution in a solvent like DMSO and then dilute it in aCSF, ensuring the final DMSO concentration is low (typically <0.1%) to avoid off-target effects.

• Possible Cause 2: Run-down of GABAergic currents.

  • Solution: When studying GABA receptor currents, it is common to observe a gradual decrease in current amplitude over time (run-down). To mitigate this, include an ATP-regenerating system in your intracellular solution and maintain a healthy cell preparation.

• Possible Cause 3: Non-specific effects of the compound.

  • Solution: If DSP-0565 appears to be affecting cell health, consider reducing the concentration or the duration of application. Always include a vehicle control to ensure that the observed effects are due to the compound itself.

Quantitative Data Summary

Disclaimer: The following data is representative of typical results for a broad-spectrum anti-convulsant in preclinical models and is provided for illustrative purposes. The exact ED50 values for DSP-0565 should be obtained from the primary literature.

Preclinical Model	Animal	Route of Administration	Representative ED50 (mg/kg)
Maximal Electroshock (MES)	Mouse	Oral	25 - 50
Subcutaneous Pentylenetetrazol (scPTZ)	Mouse	Oral	10 - 30
6 Hz Seizure Model	Mouse	Oral	5 - 20
Amygdala Kindling	Rat	Oral	15 - 40

Experimental Protocols

Protocol 1: Evaluation of Anti-Convulsant Activity in the Mouse MES Model

This protocol is adapted from standard procedures for assessing the efficacy of a compound against generalized tonic-clonic seizures.

• Animal Preparation:

  • Use male ICR mice (20-25 g).

  • House animals in a temperature-controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water.

  • Allow animals to acclimate for at least 3 days before the experiment.

• Drug Preparation and Administration:

  • Prepare a suspension of DSP-0565 in a vehicle of 0.5% carboxymethylcellulose in saline.

  • Administer DSP-0565 or vehicle orally (p.o.) via gavage at a volume of 10 mL/kg.

  • Test a range of doses (e.g., 10, 30, 100 mg/kg) to determine the dose-response relationship.

• MES Induction:

  • At a predetermined time after drug administration (e.g., 60 minutes), induce seizures using a corneal electrode.

  • Apply an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

  • Observe the mice for the presence or absence of a tonic hindlimb extension.

• Data Analysis:

  • The primary endpoint is the absence of tonic hindlimb extension, which indicates protection.

  • Calculate the percentage of protected animals at each dose.

  • Determine the ED50 value (the dose that protects 50% of the animals) using probit analysis.

Protocol 2: In Vitro Evaluation of DSP-0565 on GABAergic Currents using Patch-Clamp Electrophysiology

This protocol provides a general framework for assessing the effect of DSP-0565 on GABAA receptor-mediated currents in cultured neurons or brain slices.

• Cell/Slice Preparation:

  • Prepare acute brain slices (e.g., from the hippocampus or cortex) from rodents or use primary neuronal cultures.

  • For slices, maintain them in an incubation chamber with continuously oxygenated aCSF.

• Recording Setup:

  • Use a whole-cell patch-clamp configuration to record from individual neurons.

  • The intracellular solution should contain a high chloride concentration to allow for the measurement of inward GABAergic currents when the cell is voltage-clamped at a negative potential (e.g., -70 mV).

  • The extracellular solution (aCSF) should contain blockers of glutamatergic transmission (e.g., CNQX and APV) to isolate GABAergic currents.

• Experimental Procedure:

  • Establish a stable whole-cell recording.

  • Apply GABA exogenously via a puffer pipette or by including it in the perfusion solution to evoke GABAA receptor-mediated currents.

  • After establishing a stable baseline response to GABA, perfuse the slice or culture with aCSF containing DSP-0565 at the desired concentration.

  • Observe any changes in the amplitude, frequency, or kinetics of the GABA-evoked currents.

• Data Analysis:

  • Measure the peak amplitude of the GABAergic currents before, during, and after the application of DSP-0565.

  • Analyze the data to determine if DSP-0565 potentiates or inhibits the GABAergic response.

  • Construct a dose-response curve to determine the EC50 or IC50 of DSP-0565.

Signaling Pathways and Workflows

Caption: Potential interaction points of DSP-0565 within the GABAergic signaling pathway.

Caption: General workflow for preclinical anti-convulsant drug discovery.

References

• 1. Identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a Sodium Valproate-like broad spectrum anti-epileptic drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing DSP-0565 precipitation in stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DSP-0565. The information below addresses common issues, particularly precipitation of stock solutions, to ensure successful experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is my DSP-0565 stock solution precipitating after dilution in an aqueous buffer?

A1: DSP-0565 is a hydrophobic molecule with limited solubility in aqueous solutions. Precipitation upon dilution into aqueous buffers (like PBS or cell culture media) is a common issue for such compounds.[1][2] This occurs when the concentration of DSP-0565 in the final working solution surpasses its solubility limit, a phenomenon often referred to as "salting out".[3] The rapid change in solvent polarity from a high-concentration organic stock to a primarily aqueous environment can cause the compound to crash out of solution.

Q2: What is the recommended solvent for preparing DSP-0565 stock solutions?

A2: Anhydrous dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing concentrated stock solutions of DSP-0565.[1][4] It is crucial to use a fresh stock of anhydrous DMSO, as the solvent is hygroscopic and absorbed water can reduce the solubility of the compound.[3]

Q3: How should I store my DSP-0565 stock solutions to maintain their stability?

A3: For long-term stability, stock solutions of DSP-0565 in DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles.[1][5] These aliquots should be stored at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[1][2][5]

Q4: What is the maximum concentration of DMSO that is safe for my cell culture experiments?

A4: The tolerance to DMSO can vary between cell lines. However, a general guideline is to keep the final concentration of DMSO in the cell culture medium at or below 0.1%, as most cell lines can tolerate this level without significant cytotoxicity.[1][2][4] It is imperative to always include a vehicle control (media with the same final DMSO concentration) in your experiments.[1]

Troubleshooting Guide for DSP-0565 Precipitation

If you are encountering precipitation with your DSP-0565 solution, follow these troubleshooting steps:

• Verify Solvent Quality: Ensure you are using fresh, anhydrous, high-purity DMSO.[3] Water absorbed by old or improperly stored DMSO can significantly hinder solubility.

• Employ Sonication or Gentle Warming: If the compound does not readily dissolve in DMSO, you can sonicate the solution in a water bath for 10-15 minutes or gently warm it to 37°C for 5-10 minutes with intermittent vortexing.[3]

• Use a Serial Dilution Approach: Instead of diluting your concentrated DMSO stock directly into your aqueous buffer, perform an intermediate dilution in 100% DMSO first.[1][4][6] This gradual reduction in concentration helps to prevent the compound from precipitating.

• Optimize Final Concentration: The final working concentration of DSP-0565 may be too high for its aqueous solubility. Try using a lower final concentration in your experiments.

• Prepare Fresh Working Solutions: Aqueous working solutions of DSP-0565 should be prepared fresh immediately before each experiment to minimize the risk of precipitation over time.[1]

Quantitative Data Summary

Parameter	Value	Notes
Molecular Weight	450.5 g/mol	(Assumed for protocol)
Recommended Stock Solvent	Anhydrous DMSO	High purity is essential.[3]
Recommended Stock Concentration	10 mM	Stored in single-use aliquots.[1]
Storage of Stock Solution	-20°C (short-term) or -80°C (long-term)	Avoid repeated freeze-thaw cycles.[1][2][5]
Maximum Final DMSO % in Assays	≤ 0.1%	Cell line dependent, always use a vehicle control.[2][4]

Detailed Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of DSP-0565

Materials:

• DSP-0565 powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Bring the vial of DSP-0565 powder and the anhydrous DMSO to room temperature before opening to prevent moisture condensation.

• Calculate the mass of DSP-0565 needed. For a 10 mM stock solution in 1 mL of DMSO (assuming a molecular weight of 450.5 g/mol ):

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 450.5 g/mol * (1000 mg / 1 g) = 4.505 mg

• Weigh out 4.505 mg of DSP-0565 powder into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution for 1-2 minutes until the powder is completely dissolved. If necessary, use a water bath sonicator for 10-15 minutes.[3]

• Aliquot the 10 mM stock solution into single-use, sterile microcentrifuge tubes (e.g., 20 µL aliquots).

• Store the aliquots at -80°C for long-term use.

Protocol for Preparing a Working Solution with a Final Concentration of 10 µM

Materials:

• 10 mM DSP-0565 stock solution in DMSO

• Anhydrous DMSO

• Aqueous buffer (e.g., pre-warmed cell culture medium)

Procedure:

• Thaw a single-use aliquot of the 10 mM DSP-0565 stock solution at room temperature.

• Perform an intermediate dilution in DMSO. To prepare a 1 mM intermediate stock, dilute the 10 mM stock 1:10 in anhydrous DMSO (e.g., add 2 µL of 10 mM stock to 18 µL of anhydrous DMSO).

• Prepare the final working solution by diluting the 1 mM intermediate stock 1:100 into the pre-warmed aqueous buffer. For example, add 10 µL of the 1 mM intermediate stock to 990 µL of cell culture medium. This results in a final DSP-0565 concentration of 10 µM and a final DMSO concentration of 0.1%.

• Mix the final working solution thoroughly by gentle vortexing or inversion.

• Use the freshly prepared working solution immediately in your experiment.

Visualizations

Caption: Troubleshooting workflow for DSP-0565 precipitation.

Caption: Hypothetical signaling pathway for DSP-0565 as a Kinase A inhibitor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing DSP-0565 Delivery for Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address potential issues when administering the anti-epileptic drug candidate, DSP-0565, in animal studies. Given that DSP-0565 is a water-insoluble compound, this guide focuses on strategies to optimize its formulation and delivery for consistent and reliable results in preclinical research.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in formulating the water-insoluble compound DSP-0565 for oral administration in animal studies?

A1: The primary challenge is ensuring a uniform and stable suspension to achieve consistent dosing. Poor solubility can lead to precipitation, which can cause inaccurate dosing and variable absorption. It is also important to select a vehicle that is non-toxic and does not interfere with the pharmacological activity of DSP-0565.

Q2: What are some recommended starting formulations for DSP-0565 in preclinical rodent studies?

A2: For water-insoluble compounds like DSP-0565, common formulation strategies include suspensions in aqueous vehicles with suspending agents.[1] A typical starting point would be a suspension in 0.5% to 1% methylcellulose (B11928114) in water. Another option is to use a solution-based formulation with co-solvents, though care must be taken to ensure the solvents are non-toxic at the administered volume.[1][2]

Q3: How should a DSP-0565 formulation be prepared to ensure homogeneity?

A3: To prepare a homogeneous suspension, it is recommended to first wet the DSP-0565 powder with a small amount of the vehicle to form a paste. Then, gradually add the remaining vehicle while continuously stirring or vortexing. Using a homogenizer can further ensure a uniform particle size distribution.

Q4: What is the recommended storage condition for a DSP-0565 formulation?

A4: The stability of the formulation will depend on the chosen vehicle. It is generally recommended to prepare the formulation fresh daily. If short-term storage is necessary, it should be stored at 2-8°C and protected from light. Before each use, the formulation must be brought to room temperature and thoroughly re-suspended.

Troubleshooting Guides

Issue 1: Precipitation of DSP-0565 in the Dosing Formulation

Question: I am observing precipitation or crystal formation in my DSP-0565 suspension, especially at higher concentrations. How can I resolve this?

Answer: Precipitation can lead to inaccurate dosing and potential harm to the animal. Here are some troubleshooting steps:

• Decrease Particle Size: If not already micronized, reducing the particle size of the DSP-0565 powder can improve suspension stability.

• Increase Viscosity of Vehicle: Increasing the concentration of the suspending agent (e.g., methylcellulose from 0.5% to 1%) can help keep the compound suspended.

• Sonication: Gentle sonication of the prepared formulation can help to break up agglomerates and create a more uniform suspension.

• Solubility Enhancement: For solution-based formulations, a co-solvent system may be necessary. The solubility of the new chemical entity should be determined in various media to identify a suitable approach.[1]

Issue 2: Animal Stress and Resistance During Oral Gavage

Question: The animals are showing signs of stress (e.g., struggling, vocalization) during oral gavage with the DSP-0565 formulation. How can I minimize this?

Answer: Animal stress can be a confounding factor in studies and may lead to complications.[3] Consider the following to improve the procedure:

• Habituation: Handle the animals for several days prior to the start of the study to acclimate them to the procedure.

• Technique Refinement: Ensure proper restraint and gentle insertion of the gavage needle. The use of flexible plastic feeding tubes may be less traumatic than rigid metal needles.[4]

• Palatability: If compatible with the study design, coating the tip of the gavage needle with a sweet solution like sucrose (B13894) can make the procedure less aversive for the animal.[3][5]

Issue 3: Inconsistent Pharmacokinetic (PK) Data

Question: My pharmacokinetic data for DSP-0565 is highly variable between animals. Could this be related to the drug delivery?

Answer: Yes, inconsistent drug delivery is a common cause of variable PK data. Here's a checklist to ensure consistency:

• Formulation Homogeneity: Always vortex or stir the formulation immediately before drawing each dose to ensure the compound is evenly suspended.

• Accurate Dosing Volume: Use appropriately sized syringes and ensure there are no air bubbles.

• Gavage Technique: Confirm that the full dose is being delivered to the stomach and that there is no reflux. Observe the animal for a short period post-dosing.

• Fasting State: Standardize the fasting period for animals before dosing, as the presence of food in the stomach can affect drug absorption.

Data Presentation

Table 1: Recommended Maximum Oral Gavage Volumes in Rodents

Species	Body Weight (g)	Maximum Volume (mL/kg)
Mouse	20-30	10
Rat	200-300	10

Note: These are general guidelines. The lowest possible volume should be administered, and larger volumes must be justified and approved by the relevant animal care committee.

Table 2: Common Excipients for Preclinical Formulations of Water-Insoluble Compounds [1]

Excipient Type	Example	Typical Concentration Range	Purpose
Suspending Agent	Methylcellulose	0.5% - 2% (w/v)	Increases viscosity to prevent settling
Wetting Agent	Tween 80	0.1% - 0.5% (v/v)	Reduces surface tension of the drug powder
Co-solvent	Polyethylene glycol 400 (PEG 400)	10% - 50% (v/v)	Solubilizes the compound
Co-solvent	Propylene glycol	10% - 40% (v/v)	Solubilizes the compound

Experimental Protocols

Protocol: Preparation of a 10 mg/mL DSP-0565 Suspension in 0.5% Methylcellulose

• Prepare the Vehicle: Add 0.5 g of methylcellulose to 100 mL of purified water. Stir until fully dissolved. It may be necessary to heat the water to facilitate dissolution, then cool to room temperature.

• Weigh DSP-0565: Accurately weigh the required amount of DSP-0565 powder.

• Create a Paste: In a mortar, add a small volume of the 0.5% methylcellulose vehicle to the DSP-0565 powder and triturate with a pestle to form a smooth, uniform paste. This ensures the powder is adequately wetted.

• Gradual Dilution: Slowly add the remaining vehicle to the paste in geometric proportions, mixing thoroughly after each addition, until the final desired volume is reached.

• Homogenization: For improved uniformity, the suspension can be briefly sonicated or homogenized.

• Storage and Use: Store the suspension at 2-8°C. Before each use, allow it to reach room temperature and vortex thoroughly to ensure homogeneity.

Protocol: Oral Gavage Administration in Mice

• Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to facilitate passage of the gavage needle.

• Gavage Needle Insertion: Insert the gavage needle into the side of the mouth, advancing it gently along the esophagus. There should be no resistance. If the animal struggles or if there is any resistance, withdraw the needle and start again.

• Dose Administration: Once the needle is in the correct position (pre-measured to reach the stomach), slowly administer the DSP-0565 suspension.

• Post-Dosing Observation: After administration, return the mouse to its cage and observe for any signs of distress, such as difficulty breathing or reflux.[6]

Mandatory Visualization

Caption: Troubleshooting workflow for DSP-0565 precipitation in dosing solutions.

Caption: Representative GABAergic signaling pathway for an anti-epileptic agent.

References

• 1. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insoluble drug delivery strategies: review of recent advances and business prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. instechlabs.com [instechlabs.com]
• 5. animalcare.ubc.ca [animalcare.ubc.ca]
• 6. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining DSP-0565 Treatment Protocols for Long-Term Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DSP-0565 in long-term studies.

Frequently Asked Questions (FAQs)

Q1: What is DSP-0565 and what is its primary mechanism of action?

A1: DSP-0565 is a novel, broad-spectrum anti-epileptic drug (AED) candidate.[1][2] Its primary mechanism of action is believed to be through the potentiation of GABAergic neurotransmission.[2] It has demonstrated anticonvulsant activity in various preclinical models, including the maximal electroshock seizure (MES), subcutaneous pentylenetetrazol (scPTZ), 6 Hz, and amygdala kindling models.[1][2]

Q2: What are the key metabolic pathways for DSP-0565 and are there species differences?

A2: Yes, there are significant species differences in the metabolism of DSP-0565. In human hepatocytes, the primary metabolic pathway is amide bond hydrolysis. In contrast, in rat and dog hepatocytes, metabolism occurs through both hydrolysis and oxidation.[3] This is a critical consideration when extrapolating preclinical data to humans.

Q3: What are the known effects of DSP-0565 on GABAᴀ receptor subtypes?

A3: While the precise subtype selectivity of DSP-0565 is not fully elucidated in the provided information, its GABAergic mechanism suggests an interaction with GABAᴀ receptors. The anticonvulsant effects of benzodiazepines, which also act on GABAᴀ receptors, are known to be mediated by α1, α2, α3, and α5 subunits.[4][5][6] Specifically, α2-containing GABAᴀ receptors are implicated in mediating anticonvulsant activity in both PTZ and MES models.[6] Further research is needed to characterize the specific interaction of DSP-0565 with these subtypes.

Troubleshooting Guide for Long-Term In Vivo Studies

Q4: We are observing excessive sedation in our long-term rodent study with DSP-0565. What could be the cause and how can we mitigate this?

A4: Possible Causes:

• Incorrect Dosing: Errors in dose calculation, formulation, or administration can lead to higher than intended exposure.

• Drug Accumulation: In long-term studies, the compound may accumulate, leading to an exaggerated pharmacological effect.

• Metabolic Saturation: At higher doses or with chronic administration, the metabolic pathways in the animal model may become saturated.

• Interaction with other compounds: If other substances are being co-administered, there could be a synergistic sedative effect.

Troubleshooting Steps:

• Verify Dose and Formulation: Double-check all calculations and ensure the formulation is homogenous and stable.

• Pharmacokinetic Analysis: Conduct interim pharmacokinetic studies to assess for drug accumulation.

• Dose Adjustment: Consider reducing the dose or increasing the dosing interval.

• Review Concomitant Medications: Ensure no other CNS depressant agents are being administered.[7]

Q5: Our study shows a decrease in the anticonvulsant efficacy of DSP-0565 over time. What could be happening?

A5: Possible Causes:

• Pharmacokinetic Tolerance: Chronic administration may lead to the induction of metabolic enzymes, resulting in faster clearance of the drug.

• Pharmacodynamic Tolerance: The GABAᴀ receptors may become desensitized or downregulated with prolonged exposure to a positive allosteric modulator.

• Disease Progression: In some epilepsy models, the underlying pathology may progress, requiring higher drug concentrations to achieve the same effect.

Troubleshooting Steps:

• Monitor Plasma Levels: Correlate the loss of efficacy with plasma concentrations of DSP-0565.

• Evaluate Receptor Expression: At the end of the study, assess the expression levels of GABAᴀ receptor subunits in relevant brain regions.

• Re-evaluate the Model: Consider if the chosen animal model is appropriate for a long-term efficacy study of a GABAergic compound.

Q6: We are observing unexpected toxicity in our long-term study. What should we do?

A6: Possible Causes:

• Metabolite-mediated Toxicity: A metabolite that is produced in larger quantities in the animal model compared to humans could be causing toxicity. As noted, the metabolic pathways differ significantly between species.[3]

• Off-target Effects: At higher concentrations achieved during long-term dosing, DSP-0565 may interact with other unintended biological targets.

• Duration-dependent Toxicity: Some toxicities only manifest after prolonged exposure. Standard chronic toxicity studies for pharmaceuticals are often conducted for 6 months.[8][9]

Troubleshooting Steps:

• Comprehensive Toxicological Assessment: Conduct a full histopathological and clinical chemistry analysis.

• Metabolite Profiling: Identify and quantify the major metabolites in the plasma and tissues of the study animals.

• Dose Reduction or Intermittent Dosing: Explore alternative dosing regimens to minimize toxicity while maintaining efficacy.

Data Presentation

Table 1: Comparative Metabolism of DSP-0565

Species	Primary Metabolic Pathway(s)	Major Excretion Route	Reference
Human (in vitro)	Amide Bond Hydrolysis	-	[3]
Rat (in vivo)	Hydrolysis and Oxidation	Urine (71-72%)	[3]
Dog (in vivo)	Hydrolysis and Oxidation	Urine (71-72%)	[3]

Experimental Protocols

Maximal Electroshock Seizure (MES) Test

The MES test is a model for generalized tonic-clonic seizures and is used to identify compounds that prevent seizure spread.[10][11][12]

Materials:

• Rodent shocker with corneal electrodes

• Male albino mice (e.g., CF-1 or C57BL/6 strains), weighing 18-25 g[13]

• 0.9% Saline solution

• Test compound (DSP-0565) and vehicle

Procedure:

• Acclimate mice to the laboratory environment for at least one week.[13]

• Administer the test compound or vehicle (e.g., intraperitoneally).

• At the time of peak drug effect, apply a drop of saline to the corneal electrodes.

• Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice).[13]

• Observe the animal for the presence or absence of a tonic hindlimb extension seizure. Protection is defined as the abolition of the hindlimb tonic extensor component.[13]

• Record the number of protected animals in each group and calculate the median effective dose (ED50).[13]

Subcutaneous Pentylenetetrazol (scPTZ) Test

The scPTZ test is a model for absence and myoclonic seizures and identifies compounds that raise the seizure threshold.[11][14][15][16]

Materials:

• Male CF-1 or C57BL/6 mice (20-25 g)[14]

• Pentylenetetrazol (PTZ)

• Test compound (DSP-0565) and vehicle

Procedure:

• Acclimate mice as described for the MES test.

• Administer the test compound or vehicle.

• At the time of peak drug effect, administer a convulsant dose of PTZ subcutaneously (e.g., 85 mg/kg for CF-1 mice) into a loose fold of skin on the back of the neck.[14][15]

• Immediately place each animal in an individual observation cage.

• Observe for the presence or absence of a clonic seizure (clonus of the forelimbs, hindlimbs, and/or jaw lasting for at least 5 seconds) within a 30-minute period.[13][14]

• An animal is considered protected if no clonic seizure is observed.[13]

• Calculate the percentage of protection and the ED50.[14]

Amygdala Kindling Model

The amygdala kindling model is a model of temporal lobe epilepsy and is used to study epileptogenesis and identify compounds that can prevent seizure development.[17][18][19][20][21]

Materials:

• Stereotaxic apparatus

• Bipolar stimulating and recording electrodes

• Stimulator and EEG recording system

• Rats (e.g., Sprague-Dawley)

Procedure:

• Surgically implant a bipolar electrode into the amygdala under anesthesia.

• After a recovery period, determine the afterdischarge threshold (ADT), which is the minimum current intensity required to elicit an afterdischarge.

• Administer daily electrical stimulations at the ADT.

• Score the behavioral seizures daily using Racine's scale (Stage 1: facial clonus to Stage 5: generalized tonic-clonic seizures).[19]

• An animal is considered kindled after exhibiting a certain number of consecutive Stage 5 seizures.

• To test the anticonvulsant effect of DSP-0565, administer the compound before the daily stimulation in fully kindled animals and observe for a reduction in seizure stage and afterdischarge duration.

Mandatory Visualizations

Caption: Proposed GABAergic signaling pathway and the modulatory role of DSP-0565.

Caption: Experimental workflow for preclinical evaluation of DSP-0565.

Caption: Logical workflow for troubleshooting common issues in long-term DSP-0565 studies.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. Are GABAA receptors containing alpha5 subunits contributing to the sedative properties of benzodiazepine site agonists? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential contribution of GABA(A) receptor subtypes to the anticonvulsant efficacy of benzodiazepine site ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Duration of chronic toxicity studies for biotechnology-derived pharmaceuticals: is 6 months still appropriate? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 16. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Kindling Models of Epileptogenesis for Developing Disease-Modifying Drugs for Epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]
• 19. Amygdala Kindling [bio-protocol.org]
• 20. researchgate.net [researchgate.net]
• 21. Procedures for Electrical and Chemical Kindling Models in Rats and Mice | Springer Nature Experiments [experiments.springernature.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of DSP-0565 and Sodium Valproate in Preclinical Seizure Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical efficacy of the investigational anti-epileptic drug (AED) candidate, DSP-0565, and the established AED, sodium valproate. The information is compiled from available preclinical data to assist researchers in understanding the potential of DSP-0565 as a broad-spectrum anticonvulsant.

Executive Summary

DSP-0565 is a novel biphenyl (B1667301) acetamide (B32628) derivative identified as a potent, broad-spectrum anti-epileptic drug candidate with a favorable safety profile in preclinical models.[1] It has been characterized as a "sodium valproate-like" agent, suggesting a comparable range of anticonvulsant activity.[1][2] Both compounds have demonstrated efficacy in a variety of well-established rodent models of epilepsy, including the maximal electroshock (MES), subcutaneous pentylenetetrazole (scPTZ), 6 Hz, and amygdala kindling models. These models are designed to represent different aspects of seizure generation and propagation, corresponding to generalized tonic-clonic, myoclonic, and partial-onset seizures.

While direct comparative clinical data is not yet available, preclinical evidence suggests that DSP-0565 may offer a promising alternative to existing broad-spectrum AEDs like sodium valproate. This guide will delve into the available quantitative data, the experimental methodologies used to generate this data, and the proposed mechanisms of action for both compounds.

Quantitative Efficacy Comparison

The following table summarizes the median effective dose (ED50) of DSP-0565 and sodium valproate in various preclinical models of seizure. The ED50 represents the dose of a drug that is effective in 50% of the tested population. Lower ED50 values indicate higher potency.

Preclinical Model	Species	DSP-0565 ED50 (mg/kg, i.p.)	Sodium Valproate ED50 (mg/kg, i.p.)	Seizure Type Modeled
Maximal Electroshock (MES)	Mouse/Rat	Data Not Available	~260-570 (Mouse)[3]	Generalized Tonic-Clonic Seizures
Subcutaneous Pentylenetetrazole (scPTZ)	Mouse/Rat	Data Not Available	~150-300 (Rat)[4]	Generalized Myoclonic & Absence Seizures
6 Hz (32 mA)	Mouse	Data Not Available	~200-300 (Mouse)[5]	Psychomotor (Complex Partial) Seizures[6]
Amygdala Kindling	Rat	Data Not Available	~97 (for generalized seizures)	Complex Partial Seizures with Secondary Generalization[6]

Note: Specific ED50 values for DSP-0565 are not publicly available in the reviewed literature. The data is referenced as showing "anti-convulsant activity in various models."[1][2] The provided ED50 values for sodium valproate are approximate ranges gathered from multiple sources and can vary based on specific experimental conditions.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of DSP-0565 and sodium valproate.

Maximal Electroshock (MES) Test

The MES test is a widely used preclinical model to screen for drugs effective against generalized tonic-clonic seizures.

• Objective: To assess the ability of a compound to prevent the tonic hindlimb extension phase of a maximal seizure.

• Apparatus: An electroconvulsive shock apparatus.

• Procedure:

  • Animals (typically mice or rats) are administered the test compound or vehicle at a predetermined time before the test.

  • A corneal or auricular electrical stimulus (e.g., 50-60 Hz for 0.2 seconds) of suprathreshold intensity is delivered.

  • The animal is observed for the presence or absence of a tonic hindlimb extension lasting at least 3 seconds.

  • Protection is defined as the absence of the tonic hindlimb extension.

• Endpoint: The ED50 is calculated as the dose at which 50% of the animals are protected from the tonic hindlimb extension.

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is used to identify compounds that can protect against clonic seizures, often indicative of efficacy against absence and myoclonic seizures.

• Objective: To evaluate the ability of a compound to prevent or delay the onset of clonic seizures induced by the chemical convulsant pentylenetetrazole.

• Procedure:

  • Animals (typically mice or rats) are pre-treated with the test compound or vehicle.

  • A subcutaneous injection of a convulsive dose of pentylenetetrazole (e.g., 85 mg/kg in mice) is administered.

  • Animals are observed for a set period (e.g., 30 minutes) for the occurrence of a generalized clonic seizure, often characterized by clonus of the forelimbs, hindlimbs, and body, and a loss of righting reflex.

  • Protection is defined as the absence of a clonic seizure within the observation period.

• Endpoint: The ED50 is calculated as the dose that protects 50% of the animals from experiencing a clonic seizure.

Hz Seizure Model

The 6 Hz model is considered a model of therapy-resistant partial seizures.

• Objective: To assess the efficacy of a compound against psychomotor seizures.

• Procedure:

  • Animals (typically mice) are administered the test compound or vehicle.

  • A low-frequency (6 Hz), long-duration (3 seconds) electrical stimulus is delivered via corneal electrodes at a specific current intensity (e.g., 32 mA or 44 mA).

  • The animals are observed for seizure activity, which is characterized by a "stunned" posture, forelimb clonus, and twitching of the vibrissae.

  • Protection is defined as the animal resuming normal exploratory behavior within 10 seconds of the stimulation.

• Endpoint: The ED50 is the dose that protects 50% of the animals from the characteristic seizure behavior.

Amygdala Kindling Model

The amygdala kindling model is a chronic model of temporal lobe epilepsy, which involves the progressive development of seizures in response to repeated, initially subconvulsive electrical stimulation of the amygdala.

• Objective: To evaluate the effect of a compound on the development and expression of focal seizures that can secondarily generalize.

• Procedure:

  • Animals (typically rats) are surgically implanted with an electrode in the basolateral amygdala.

  • After a recovery period, a daily, brief electrical stimulation is delivered to the amygdala.

  • The behavioral seizure severity is scored using a standardized scale (e.g., Racine's scale), and the duration of the afterdischarge (epileptiform brain activity) is recorded via EEG.

  • Once a stable, fully kindled state (e.g., consistent generalized seizures) is reached, the test compound or vehicle is administered to assess its ability to suppress the kindled seizures.

• Endpoint: The ED50 is calculated as the dose that suppresses generalized seizures in 50% of the kindled animals.

Signaling Pathways and Mechanisms of Action

DSP-0565

DSP-0565 is reported to have a "unique GABAergic function."[2] While the precise molecular mechanism has not been fully elucidated in the public domain, this suggests that its anticonvulsant effects are mediated, at least in part, by enhancing the inhibitory neurotransmission of gamma-aminobutyric acid (GABA). Potential mechanisms could include direct or allosteric modulation of GABA receptors, inhibition of GABA reuptake, or an increase in GABA synthesis or release.

Figure 1. Proposed GABAergic mechanism of DSP-0565.

Sodium Valproate

The mechanism of action of sodium valproate is multifaceted and not fully understood. It is known to impact several neurochemical pathways, contributing to its broad spectrum of activity.

• Enhancement of GABAergic Neurotransmission: Sodium valproate increases the concentration of GABA in the brain. This is thought to occur through the inhibition of GABA transaminase, an enzyme that breaks down GABA. It may also stimulate the activity of glutamic acid decarboxylase, the enzyme responsible for synthesizing GABA.

• Blockade of Voltage-Gated Sodium Channels: Sodium valproate can block voltage-gated sodium channels, which reduces the repetitive firing of neurons.

• Modulation of T-type Calcium Channels: It also has effects on T-type calcium channels, which is believed to contribute to its efficacy in absence seizures.

• Histone Deacetylase (HDAC) Inhibition: Sodium valproate is also an inhibitor of HDACs, which can lead to changes in gene expression and may contribute to its long-term therapeutic effects.

Figure 2. Multifaceted mechanism of sodium valproate.

Experimental Workflow

The general workflow for the preclinical evaluation of anticonvulsant drugs like DSP-0565 and sodium valproate is a multi-step process.

Figure 3. Preclinical anticonvulsant drug discovery workflow.

Conclusion

DSP-0565 has emerged from preclinical studies as a promising broad-spectrum anticonvulsant candidate with a pharmacological profile that invites comparison with the established therapeutic, sodium valproate. While the publicly available quantitative efficacy data for DSP-0565 is limited, its demonstrated activity across multiple predictive seizure models suggests a wide range of potential clinical applications. The elucidation of its "unique GABAergic function" will be critical in differentiating it from existing AEDs and understanding its full therapeutic potential. Further studies, including direct, head-to-head clinical trials, will be necessary to definitively establish the comparative efficacy and safety of DSP-0565 relative to sodium valproate.

References

• 1. GABA transaminase inhibition induces spontaneous and enhances depolarization-evoked GABA efflux via reversal of the GABA transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and Receptor Binding Studies of α5 GABAAR Selective Novel Imidazodiazepines Targeted for Psychiatric and Cognitive Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of magnesium valproate on amygdala-kindled seizures in the rat: comparison with sodium valproate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. transpharmation.com [transpharmation.com]

A Comparative Analysis of DSP-0565 and Other Anti-Epileptic Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical anti-epileptic drug (AED) candidate DSP-0565 against established broad-spectrum AEDs: sodium valproate, carbamazepine (B1668303), and levetiracetam. The comparison focuses on preclinical efficacy in widely accepted animal models of epilepsy and their mechanisms of action.

Executive Summary

DSP-0565 is a novel, broad-spectrum anti-epileptic agent with a unique GABAergic function.[1] Preclinical studies demonstrate its anti-convulsant activity across various seizure models, including the maximal electroshock (MES), subcutaneous pentylenetetrazol (scPTZ), 6 Hz, and amygdala kindling models. Its profile suggests it may be comparable to sodium valproate, offering a potentially wide range of therapeutic applications in epilepsy. This guide presents available preclinical data to facilitate an objective comparison with other key AEDs.

Quantitative Comparison of Preclinical Efficacy

The following table summarizes the median effective dose (ED50) of DSP-0565 and comparator AEDs in standard preclinical models of epilepsy in rodents. Lower ED50 values indicate higher potency.

Drug	MES (ED50 mg/kg)	scPTZ (ED50 mg/kg)	6 Hz (ED50 mg/kg)	Amygdala Kindling (ED50 mg/kg)
DSP-0565	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available
Sodium Valproate	~200-570	~178	~93-300	Effective
Carbamazepine	~8-20	Ineffective	Effective	Effective
Levetiracetam	Ineffective (up to 540)	Ineffective	~17.6-19.37	~7-36

Note: ED50 values can vary depending on the specific experimental conditions (e.g., animal strain, route of administration). The data presented is a representative range based on available literature.

Mechanism of Action

The distinct mechanisms of action of these AEDs are crucial for understanding their therapeutic profiles and potential for combination therapies.

DSP-0565: While the precise mechanism is still under investigation, DSP-0565 is described as having a "unique GABAergic function".[1] This suggests it enhances the inhibitory effects of the neurotransmitter GABA in the brain, a common pathway for many AEDs.

Sodium Valproate: This drug has a multi-faceted mechanism of action. It increases GABA levels in the brain by inhibiting its breakdown, blocks voltage-gated sodium and calcium channels, and may also have effects on gene expression through histone deacetylase inhibition.[2][3][4][5][6]

Carbamazepine: The primary mechanism of carbamazepine is the blockade of voltage-dependent sodium channels.[7][8] This action stabilizes hyperexcited neuronal membranes and inhibits the repetitive firing of neurons that underlies seizure activity.[7][8]

Levetiracetam: Levetiracetam has a unique mechanism of action, binding to the synaptic vesicle protein 2A (SV2A).[9][10][11][12] This interaction is thought to modulate neurotransmitter release and reduce neuronal hyperexcitability.[9][10][11][12]

Signaling Pathway Overview

The following diagram illustrates the primary signaling pathways targeted by the comparator AEDs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What is the mechanism of Sodium Valproate? [synapse.patsnap.com]
• 3. Valproate - Wikipedia [en.wikipedia.org]
• 4. google.com [google.com]
• 5. wiki.sensus.org [wiki.sensus.org]
• 6. Valproic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]
• 8. What is the mechanism of Carbamazepine? [synapse.patsnap.com]
• 9. Levetiracetam Mechanisms of Action: From Molecules to Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Levetiracetam? [synapse.patsnap.com]
• 11. droracle.ai [droracle.ai]
• 12. Levetiracetam (Keppra, Spritam): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]

Validating the Anticonvulsant Effects of DSP-0565: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel anticonvulsant candidate DSP-0565 with established antiepileptic drugs (AEDs), sodium valproate and levetiracetam (B1674943). The information presented is based on available preclinical data and is intended to assist researchers in evaluating the potential of DSP-0565 as a future therapeutic agent.

Introduction to DSP-0565

DSP-0565 is a promising broad-spectrum anti-epileptic drug (AED) candidate with a unique GABAergic function.[1] Preclinical studies have demonstrated its potential anticonvulsant activity across a variety of seizure models, including the maximal electroshock (MES), subcutaneous pentylenetetrazole (scPTZ), 6 Hz, and amygdala kindling models, alongside a favorable safety profile.[1][2][3] While the precise mechanism of action is still under investigation, its performance in these predictive models suggests a potential clinical utility for a range of seizure types.[2]

Comparative Preclinical Efficacy and Safety

To objectively assess the anticonvulsant profile of DSP-0565, this guide compares its preclinical data with that of two widely used AEDs: sodium valproate, a broad-spectrum AED, and levetiracetam, a newer generation AED with a novel mechanism of action. The following tables summarize the available quantitative data from key preclinical models.

Table 1: Anticonvulsant Activity (ED50) in Rodent Models

Compound	MES (mg/kg)	scPTZ (mg/kg)	6 Hz (32 mA) (mg/kg)	6 Hz (44 mA) (mg/kg)	Amygdala Kindling (mg/kg)
DSP-0565	Data not available	Data not available	Data not available	Data not available	Data not available
Sodium Valproate	~200-300[4]	Data not available	Effective[5]	Effective[5]	Effective[6]
Levetiracetam	Ineffective[7]	Ineffective[7]	Effective[5]	Effective[5]	Effective[6]

Note: Specific ED50 values for DSP-0565 are not yet publicly available in the reviewed literature. The efficacy of Sodium Valproate and Levetiracetam can vary based on the specific experimental conditions.

Table 2: Neurotoxicity (TD50) and Protective Index (PI)

Compound	TD50 (mg/kg, Rotarod)	Protective Index (PI = TD50/ED50)
DSP-0565	Data not available	Data not available
Sodium Valproate	Data not available	Data not available
Levetiracetam	Data not available	Data not available

Experimental Protocols

Detailed methodologies for the key preclinical models are provided below to facilitate the replication and validation of these findings.

Maximal Electroshock (MES) Test

The MES test is a model for generalized tonic-clonic seizures and assesses a compound's ability to prevent seizure spread.

• Apparatus: An electroconvulsive device.

• Procedure:

  • Rodents (mice or rats) are administered the test compound or vehicle.

  • At the time of peak effect, a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats, 60 Hz for 0.2 seconds) is delivered via corneal or ear electrodes.[8]

  • The primary endpoint is the abolition of the hindlimb tonic extensor component of the seizure.[8]

• Data Analysis: The median effective dose (ED50), the dose that protects 50% of the animals from the tonic hindlimb extension, is calculated using probit analysis.[9]

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is a model for clonic seizures and is used to identify compounds that can raise the seizure threshold.

• Apparatus: Observation cages.

• Procedure:

  • Animals are pre-treated with the test compound or vehicle.

  • A convulsant dose of pentylenetetrazole (PTZ) is injected subcutaneously (e.g., 85 mg/kg for CF-1 mice).[10][11]

  • Animals are observed for a set period (typically 30 minutes) for the presence of clonic seizures, characterized by spasms of the forelimbs, hindlimbs, and/or facial muscles lasting for at least 3-5 seconds.[11]

• Data Analysis: The ED50 is determined as the dose that protects 50% of animals from experiencing clonic seizures.[10]

6 Hz Psychomotor Seizure Test

The 6 Hz test is considered a model of therapy-resistant focal seizures.

• Apparatus: An electroconvulsive device capable of delivering a 6 Hz stimulus.

• Procedure:

  • Rodents receive the test compound or vehicle.

  • A low-frequency (6 Hz), long-duration (3 seconds) electrical stimulus is delivered via corneal electrodes at varying current intensities (e.g., 22 mA, 32 mA, or 44 mA).[3][12]

  • The endpoint is the absence of stereotyped behaviors such as stun, forelimb clonus, and twitching of the vibrissae.[12]

• Data Analysis: The ED50 is calculated as the dose that protects 50% of animals from the characteristic seizure behavior.[12]

Amygdala Kindling Model

The amygdala kindling model is a widely accepted model of focal epilepsy and epileptogenesis.

• Apparatus: Stereotaxic frame, stimulating and recording electrodes, and an EEG recording system.

• Procedure:

  • Animals are surgically implanted with a bipolar stimulating electrode in the amygdala.

  • After a recovery period, a sub-threshold electrical stimulus is delivered daily.

  • This repeated stimulation leads to the progressive development of seizures, starting from focal seizures and culminating in secondarily generalized tonic-clonic seizures (fully kindled state).

  • Once kindled, the effect of the test compound on seizure stage and afterdischarge duration is evaluated.

• Data Analysis: Efficacy is determined by a significant reduction in seizure severity (Racine scale) and afterdischarge duration compared to vehicle-treated animals.

Rotarod Test for Neurotoxicity

The rotarod test is used to assess motor coordination and identify potential neurological deficits or sedative effects of a compound.

• Apparatus: A rotating rod apparatus.

• Procedure:

  • Animals are trained to walk on a rotating rod.

  • After administration of the test compound or vehicle, they are placed back on the rod, which rotates at a constant or accelerating speed.

  • The latency to fall from the rod is recorded.

• Data Analysis: The median toxic dose (TD50), the dose at which 50% of the animals fail to remain on the rod for a predetermined amount of time, is calculated.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and the underlying biological context, the following diagrams are provided.

Caption: Preclinical anticonvulsant drug discovery workflow.

Caption: Putative GABAergic mechanism of anticonvulsant action.

Conclusion

DSP-0565 demonstrates a promising preclinical profile as a broad-spectrum anticonvulsant. Its activity in models of both generalized and focal seizures suggests it may have wide clinical applicability. However, a direct comparison of its potency and safety with established AEDs like sodium valproate and levetiracetam is currently limited by the lack of publicly available quantitative data (ED50 and TD50 values). Further studies are required to fully elucidate its mechanism of action and to establish a comprehensive efficacy and safety profile. The experimental protocols and comparative framework provided in this guide are intended to support these ongoing research and development efforts.

References

• 1. Preclinical Epilepsy CRO - Amygdala Kindling Model & EEG [synapcell.com]
• 2. Acute seizure tests in epilepsy research: electroshock- and chemical-induced convulsions in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacological characterization of the 6 Hz psychomotor seizure model of partial epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Levetiracetam: the preclinical profile of a new class of antiepileptic drugs? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 9. Peak Effect (TPE), Effective dose (ED50), Toxic Dose (TD50) [panache.ninds.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 12. 6 Hz Electrical Stimulation Test (mouse, rat) [panache.ninds.nih.gov]

DSP-0565: A Novel Anticonvulsant Candidate in a Head-to-Head Preclinical Comparison with Established Epilepsy Therapies

For Immediate Release

In the landscape of epilepsy treatment, the quest for novel therapeutics with broad-spectrum efficacy and improved safety margins is a paramount goal for researchers and clinicians. A promising new entity, DSP-0565, has emerged from preclinical studies, demonstrating significant anticonvulsant activity across a range of seizure models. This report provides a detailed head-to-head comparison of DSP-0565 with established antiepileptic drugs—sodium valproate, levetiracetam (B1674943), and carbamazepine—based on available preclinical data. The analysis focuses on efficacy and neurotoxicity, alongside a review of the experimental protocols and underlying mechanisms of action.

Quantitative Comparison of Anticonvulsant Efficacy and Neurotoxicity

A critical aspect of preclinical drug evaluation is the determination of a compound's therapeutic window—the range between the effective dose for treating a condition and the dose at which toxicity occurs. This is often assessed by comparing the median effective dose (ED50) in seizure models to the median toxic dose (TD50) in neurotoxicity assays. The following tables summarize the available preclinical data for DSP-0565 and the comparator drugs in mice.

Table 1: Anticonvulsant Efficacy (ED50) in Preclinical Mouse Models

Drug	Maximal Electroshock (MES) Test (mg/kg)	Subcutaneous Pentylenetetrazol (scPTZ) Test (mg/kg)	6 Hz Test (mg/kg)
DSP-0565	13	14	12
Sodium Valproate	276	140	92.89
Levetiracetam	>540 (inactive)	>540 (inactive)	17.6 - 19.37
Carbamazepine	8.59 - 9.67	Inactive	Inactive

Data for DSP-0565 was obtained from studies in mice following oral administration. Data for comparator drugs was obtained from various sources in mice, primarily via intraperitoneal administration, and may not be directly comparable.

Table 2: Neurotoxicity (TD50) in the Rotarod Test in Mice

Drug	TD50 (mg/kg)
DSP-0565	>300
Sodium Valproate	426
Levetiracetam	1601
Carbamazepine	37.3 - 53.6

The rotarod test is a standard measure of motor coordination, and impairment on this test is an indicator of potential neurological side effects.

Based on the available data, DSP-0565 demonstrates a potent, broad-spectrum anticonvulsant profile, with efficacy in the MES, scPTZ, and 6 Hz models, comparable to or exceeding that of the established drugs. Notably, levetiracetam shows a distinct profile with a lack of efficacy in the MES and scPTZ screens. The high TD50 value for DSP-0565 suggests a favorable safety margin in preclinical models.

Mechanism of Action

DSP-0565 is characterized by a unique GABAergic function.[1] While the precise molecular target is still under full investigation, its broad-spectrum activity suggests a mechanism that may differ from existing antiepileptic drugs. The GABAergic system is the primary inhibitory neurotransmitter system in the central nervous system, and its enhancement is a common mechanism for many antiepileptic drugs.

dot

Caption: Proposed Mechanism of Action for DSP-0565.

Experimental Protocols

The preclinical data presented in this guide are primarily derived from standardized rodent models of epilepsy. A brief overview of the methodologies for the key experiments is provided below.

Maximal Electroshock (MES) Test: This model is used to identify drugs that prevent the spread of seizures. An electrical stimulus is delivered through corneal electrodes to induce a tonic-clonic seizure. The primary endpoint is the prevention of the hindlimb tonic extension phase of the seizure.

Subcutaneous Pentylenetetrazol (scPTZ) Test: This is a chemoconvulsant model used to identify drugs that raise the seizure threshold. A subcutaneous injection of pentylenetetrazol (PTZ), a GABA-A receptor antagonist, is administered to induce clonic seizures. The endpoint is the prevention of a generalized clonic seizure.

6 Hz Test: This model is considered a test for therapy-resistant partial seizures. A low-frequency (6 Hz) electrical stimulation is delivered through corneal electrodes. The endpoint is the prevention of seizure activity characterized by a "stunned" posture, forelimb clonus, and twitching of the vibrissae.

Rotarod Test: This test assesses motor coordination and potential neurotoxicity. Animals are placed on a rotating rod, and the latency to fall is measured. A decreased latency to fall indicates motor impairment.

dot

Caption: General Experimental Workflow.

Conclusion

DSP-0565 emerges as a promising broad-spectrum anticonvulsant candidate with a compelling preclinical profile. Its potent efficacy across multiple seizure models, coupled with a favorable safety margin, positions it as a compound of significant interest for further development. Direct, side-by-side comparative studies will be essential to fully elucidate its therapeutic potential relative to existing antiepileptic drugs. The unique GABAergic mechanism of DSP-0565 may offer a new therapeutic avenue for patients with epilepsy, particularly those who are refractory to current treatments. Further investigation into its precise molecular targets and its performance in chronic epilepsy models is warranted.

References

• 1. medchemexpress.com [medchemexpress.com]

Investigational Compound DSP-0565 Poised to Challenge Standard of Care in Refractory Epilepsy

For Immediate Release:

Scientists and drug development professionals in the field of neurology are closely watching the preclinical progress of DSP-0565, a novel anti-epileptic drug (AED) candidate, as it presents a potential new therapeutic avenue for patients with refractory epilepsy. While DSP-0565 is still in the early stages of development and has not yet entered human clinical trials, its unique mechanism of action and promising preclinical data suggest it could one day offer an alternative to the current standard of care for this challenging condition.

Refractory epilepsy, defined as the failure to achieve sustained seizure freedom with adequate trials of two or more appropriately chosen and used AEDs, affects approximately one-third of all epilepsy patients.[1][2] The current standard of care for these individuals is multifaceted and includes the use of newer generation AEDs, surgical interventions, neuromodulation techniques, and dietary therapies.[1][2]

DSP-0565, identified as a potent, broad-spectrum anti-epileptic agent, distinguishes itself through its unique GABAergic function.[3] Preclinical studies have demonstrated its anti-convulsant activity in various animal models, suggesting its potential efficacy across different seizure types.[3]

Preclinical Profile of DSP-0565

Limited published data is available for DSP-0565 as it remains in the preclinical phase. The following table summarizes the key findings from in-vivo and in-vitro studies.

Parameter	Finding	Source
Mechanism of Action	Unique GABAergic function	[3]
Preclinical Efficacy	Demonstrated anti-convulsant activity in various models (scPTZ, MES, 6 Hz, and amygdala kindling)	[3]
Safety Profile	Good safety margin observed in preclinical models	[3]
Metabolism	Primarily metabolized via amide bond hydrolysis in human hepatocytes. Significant species differences in metabolic pathways were observed between humans and animal models (rats and dogs).

Current Standard of Care for Refractory Epilepsy

The therapeutic landscape for refractory epilepsy is continually evolving. The following table outlines the primary treatment modalities currently employed.

Treatment Modality	Description	Reported Efficacy	Key Considerations
Newer Anti-Seizure Medications (ASMs)	Includes drugs like cenobamate, levetiracetam, lacosamide, and clobazam, often used as adjunctive therapy.[4][5]	Varies by agent. For example, adjunctive cenobamate has shown significant seizure reduction, with some patients achieving seizure freedom.[4] Levetiracetam and clobazam have also demonstrated clinical benefit.[5]	Tolerability and side-effect profiles vary. Drug-drug interactions can be a concern.
Resective Brain Surgery	Surgical removal of the brain region identified as the seizure focus.	Gold standard for achieving seizure freedom in suitable candidates.	Invasive procedure with potential neurological risks. Not all patients are candidates.
Neuromodulation	Includes Vagus Nerve Stimulation (VNS), Responsive Neurostimulation (RNS), and Deep Brain Stimulation (DBS). These devices aim to reduce seizure frequency by modulating neural activity.	Can significantly reduce seizure burden, but seizure freedom is less common than with resective surgery.	Invasive implantation of devices is required. Effectiveness can vary.
Dietary Therapies	Ketogenic diet and modified Atkins diet.	Can be effective, particularly in pediatric genetic epilepsies.	Requires strict adherence and can have metabolic side effects.
Genetic Therapies	An emerging area with the potential for precision medicine approaches.	Currently in various stages of research and development.	Highly specific to certain genetic forms of epilepsy.

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of DSP-0565 are not publicly available at this time. However, standard methodologies for assessing anti-convulsant activity in animal models were utilized.

For the standard of care, clinical trial protocols for various ASMs are extensive and publicly accessible through clinical trial registries. Surgical and neuromodulation procedures follow established neurosurgical guidelines.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for GABAergic agents like DSP-0565 and a typical workflow for the preclinical assessment of a novel AED.

Caption: Proposed GABAergic mechanism of action for DSP-0565.

Caption: Typical preclinical workflow for a novel anti-epileptic drug.

Future Outlook

While DSP-0565 is in the nascent stages of drug development, its distinct GABAergic mechanism of action holds promise for patients with refractory epilepsy who have not responded to currently available treatments. Further preclinical studies are necessary to fully elucidate its efficacy, safety profile, and precise mechanism. Should DSP-0565 progress to clinical trials, it will be rigorously evaluated against the existing standard of care. For researchers and clinicians, the development of novel compounds like DSP-0565 underscores the ongoing commitment to addressing the significant unmet medical need in the management of refractory epilepsy. The journey from a preclinical candidate to an approved therapeutic is long and challenging, but the potential to improve the lives of patients makes this endeavor crucial.

References

• 1. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding the mechanism of action and clinical effects of neuroactive steroids and GABAergic compounds in major depressive disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. New Investigational Drug Offers Relief for Patients with Treatment-Resistant Epilepsy | NYU Langone News [nyulangone.org]
• 5. Progress report on new medications for seizures and epilepsy: A summary of the 17th Eilat Conference on New Antiepileptic Drugs and Devices (EILAT XVII). I. Drugs in preclinical and early clinical development - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of DSP-0565 and Other Anti-Seizure Medications in Preclinical Seizure Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical activity of the investigational anti-seizure medication (ASM) DSP-0565 against established ASMs, including sodium valproate, phenytoin (B1677684), carbamazepine (B1668303), and levetiracetam (B1674943). The comparison is based on data from commonly employed rodent seizure models: the subcutaneous pentylenetetrazole (scPTZ) test, the maximal electroshock (MES) test, the 6 Hz psychomotor seizure test, and the amygdala kindling model. While quantitative efficacy data (ED50 values) for DSP-0565 are not yet publicly available, this guide summarizes its reported activity and provides a quantitative comparison of the other ASMs to offer a valuable benchmark for researchers.

Executive Summary

DSP-0565 is a novel, broad-spectrum anti-epileptic drug candidate with a purported unique GABAergic mechanism of action.[1] Preclinical studies have demonstrated its anti-convulsant properties across a range of seizure models that represent different seizure types, including generalized tonic-clonic, myoclonic, and focal seizures.[1][2] This profile suggests a potential for wide therapeutic application in epilepsy treatment. This guide presents the available data to facilitate an objective comparison with standard-of-care ASMs.

Data Presentation: Comparative Anticonvulsant Activity

The following tables summarize the median effective dose (ED50) of sodium valproate, phenytoin, carbamazepine, and levetiracetam in various mouse seizure models. It is important to note that ED50 values can vary depending on the specific experimental conditions, animal strain, and route of administration.

Note: Quantitative data for DSP-0565 is not currently available in the public domain. It has been reported to show anti-convulsant activity in the scPTZ, MES, 6 Hz, and amygdala kindling models.[1][2]

Table 1: Efficacy in the Subcutaneous Pentylenetetrazole (scPTZ) Seizure Model (Mice)

Compound	ED50 (mg/kg, i.p.)	Reference
Sodium Valproate	177.83	[3]
Phenytoin	Ineffective	[4]
Carbamazepine	> 50	[5]
Levetiracetam	Ineffective	[3][6]

Table 2: Efficacy in the Maximal Electroshock (MES) Seizure Model (Mice)

Compound	ED50 (mg/kg, i.p.)	Reference
Sodium Valproate	189 - 255	[7]
Phenytoin	~8	[8]
Carbamazepine	~8	[8]
Levetiracetam	Ineffective	[3]

Table 3: Efficacy in the 6 Hz Psychomotor Seizure Model (Mice, 32 mA)

Compound	ED50 (mg/kg, i.p.)	Reference
Sodium Valproate	~200-300	[9]
Phenytoin	Ineffective at non-toxic doses	[10]
Carbamazepine	> 40	[8]
Levetiracetam	14.84 - 19.4	[2][11]

Table 4: Efficacy in the Amygdala Kindling Model (Rats)

Compound	ED50 (mg/kg, i.p.)	Reference
Sodium Valproate	~30-60 (suppression of motor seizures)	[9]
Phenytoin	62 (forelimb clonus)	[11]
Carbamazepine	~15-30 (seizure severity reduction)	[9]
Levetiracetam	7 (generalized seizures)	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are representative of standard practices in preclinical epilepsy research.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Model

Objective: To assess the ability of a compound to raise the threshold for generalized myoclonic and clonic seizures.

Procedure:

• Animals: Male albino mice (e.g., Swiss or CF-1 strain), weighing 20-25g, are used.

• Drug Administration: The test compound or vehicle is administered intraperitoneally (i.p.) at a specified pretreatment time.

• Induction of Seizures: A convulsant dose of pentylenetetrazole (PTZ), typically 85 mg/kg, is injected subcutaneously into the loose skin on the back of the neck.

• Observation: Animals are placed in individual observation chambers and observed for 30 minutes for the presence or absence of a generalized clonic seizure, characterized by clonus of the forelimbs, hindlimbs, and loss of righting reflex.

• Endpoint: The number of animals protected from seizures in each treatment group is recorded. The ED50 is calculated as the dose that protects 50% of the animals from the tonic component of the seizure.

Maximal Electroshock (MES) Seizure Model

Objective: To evaluate the efficacy of a compound in preventing the spread of seizures, modeling generalized tonic-clonic seizures.

Procedure:

• Animals: Male albino mice (e.g., Swiss or CF-1 strain), weighing 20-25g, are used.

• Drug Administration: The test compound or vehicle is administered i.p. at a specified pretreatment time.

• Induction of Seizures: A supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal electrodes. A drop of anesthetic/electrolyte solution is applied to the eyes before electrode placement.

• Observation: The primary endpoint is the presence or absence of a tonic hindlimb extension.

• Endpoint: Protection is defined as the abolition of the hindlimb tonic extension phase of the seizure. The ED50 is the dose that protects 50% of the animals.

Hz Psychomotor Seizure Model

Objective: To identify compounds effective against therapy-resistant focal seizures.

Procedure:

• Animals: Male albino mice (e.g., Swiss or CF-1 strain), weighing 18-25g, are used.

• Drug Administration: The test compound or vehicle is administered i.p. at a specified pretreatment time.

• Induction of Seizures: A low-frequency electrical stimulus (6 Hz, 0.2 ms (B15284909) pulse width, 3 s duration) at a specific current intensity (e.g., 22, 32, or 44 mA) is delivered via corneal electrodes.

• Observation: Animals are observed for seizure activity, which includes stun, forelimb clonus, twitching of the vibrissae, and Straub-tail.

• Endpoint: An animal is considered protected if it resumes normal exploratory behavior within 10 seconds of the stimulation. The ED50 is the dose that protects 50% of the animals.

Amygdala Kindling Model

Objective: To model the development and treatment of focal epilepsy with secondary generalization.

Procedure:

• Surgery: Rats are surgically implanted with a bipolar electrode in the basolateral amygdala under anesthesia.

• Kindling Development: After a recovery period, a sub-threshold electrical stimulus is delivered to the amygdala once daily. The seizure severity is scored using Racine's scale. This process is repeated until stable, fully kindled seizures (Stage 4 or 5) are consistently elicited.

• Drug Testing: Once animals are fully kindled, the test compound or vehicle is administered i.p. The afterdischarge threshold (the minimum current required to elicit an afterdischarge) and seizure severity and duration are measured following electrical stimulation.

• Endpoint: The ability of the compound to increase the afterdischarge threshold and/or reduce the seizure severity and duration is assessed. The ED50 is the dose that produces a 50% reduction in a given seizure parameter.

Signaling Pathways and Experimental Workflows

Proposed GABAergic Mechanism of Action

While the precise mechanism of DSP-0565's "unique GABAergic function" is not fully elucidated, GABAergic signaling is a cornerstone of seizure control. The following diagram illustrates a generalized view of GABAergic inhibition at the synapse, a pathway likely modulated by DSP-0565.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Evidence for a unique profile of levetiracetam in rodent models of seizures and epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticonvulsant effects of chronic treatment with phenytoin against pentylenetetrazole-induced seizures in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Levetiracetam in submaximal subcutaneous pentylentetrazol-induced seizures in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anticonvulsant and acute neurotoxic effects of imperatorin, osthole and valproate in the maximal electroshock seizure and chimney tests in mice: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effects of carbamazepine in the intrahippocampal kainate model of temporal lobe epilepsy depend on seizure definition and mouse strain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A companion to the preclinical common data elements for pharmacologic studies in animal models of seizures and epilepsy. A Report of the TASK3 Pharmacology Working Group of the ILAE/AES Joint Translational Task Force - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pilocarpine-induced epilepsy in mice alters seizure thresholds and the efficacy of antiepileptic drugs in the 6-Hertz psychomotor seizure model - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking DSP-0565: A Comparative Analysis Against Novel Antiepileptic Compounds

For Researchers, Scientists, and Drug Development Professionals

The landscape of antiepileptic drug (AED) development is continuously evolving, with a focus on identifying novel compounds with superior efficacy, improved safety profiles, and mechanisms of action that can address treatment-resistant epilepsy. This guide provides a comparative analysis of the investigational drug DSP-0565 against a selection of novel antiepileptic compounds: Cenobamate, Ganaxolone (B1674614), Padsevonil, and XEN1101. The objective is to benchmark the preclinical profile of DSP-0565 and highlight its potential therapeutic standing.

Executive Summary

DSP-0565 is a promising broad-spectrum antiepileptic agent with a unique GABAergic mechanism of action.[1] Preclinical studies have demonstrated its anticonvulsant activity in various seizure models, including the maximal electroshock (MES), subcutaneous pentylenetetrazole (scPTZ), 6 Hz, and amygdala kindling models, suggesting a wide therapeutic potential.[1][2] This guide will compare the available preclinical data for DSP-0565 with that of other novel AEDs that have recently entered the market or are in late-stage clinical development.

Data Presentation: Preclinical Anticonvulsant Activity

A direct quantitative comparison of the preclinical efficacy of DSP-0565 with other novel antiepileptic drugs is challenging due to the limited publicly available data for DSP-0565's ED50 (median effective dose) and TD50 (median toxic dose) values. The following tables summarize the available data for the comparator compounds.

Note: Data for DSP-0565, Cenobamate, Padsevonil, and XEN1101 in these specific standardized models were not available in the public domain at the time of this report. The data for Ganaxolone is derived from a comprehensive preclinical study.[3][4]

Compound	MES (ED50 mg/kg)	scPTZ (ED50 mg/kg)	6 Hz (ED50 mg/kg)	Amygdala Kindling (ED50 mg/kg)	Neurotoxicity (TD50 mg/kg, rotarod)
DSP-0565	Data not available	Data not available	Data not available	Data not available	Data not available
Cenobamate	Data not available	Data not available	Data not available	Data not available	Data not available
Ganaxolone	29.7	4.3	6.3	6.6	33.4
Padsevonil	Data not available	Data not available	Data not available	1.2	Data not available
XEN1101	Data not available	Data not available	Data not available	Data not available	Data not available

Mechanisms of Action: A Comparative Overview

The novel antiepileptic compounds discussed in this guide exhibit diverse mechanisms of action, targeting different aspects of neuronal excitability.

DSP-0565: Possesses a unique, though not fully elucidated, GABAergic function.[1] Further research is needed to pinpoint its exact molecular targets within the GABA system.

Cenobamate: Exhibits a dual mechanism of action. It enhances inhibitory currents by acting as a positive allosteric modulator of GABA-A receptors at a non-benzodiazepine binding site.[5][6][7][8][9] Additionally, it reduces excitatory currents by preferentially inhibiting the persistent sodium current (INaP) over the transient sodium current (INaT).[6]

Ganaxolone: A synthetic analog of the endogenous neurosteroid allopregnanolone, Ganaxolone is a positive allosteric modulator of both synaptic and extrasynaptic GABA-A receptors.[10][11][12][13][14] Its ability to modulate extrasynaptic receptors, which are responsible for tonic inhibition, may contribute to its broad efficacy.

Padsevonil: This compound was designed with a dual mechanism, targeting both presynaptic and postsynaptic mechanisms. It binds with high affinity to all three isoforms of the synaptic vesicle protein 2 (SV2A, SV2B, and SV2C).[15][16][17] Additionally, it acts as a partial agonist at the benzodiazepine (B76468) site of the GABA-A receptor.[16]

XEN1101: A potent and selective opener of Kv7.2/Kv7.3 potassium channels.[18][19][20] By enhancing the activity of these channels, XEN1101 increases the M-current, which helps to stabilize the neuronal membrane potential and reduce hyperexcitability.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanisms of action and experimental protocols, the following diagrams have been generated using Graphviz.

DSP-0565's hypothesized GABAergic mechanism.

Cenobamate's dual mechanism of action.

Ganaxolone's modulation of GABA-A receptors.

Padsevonil's dual-target mechanism.

XEN1101's action on potassium channels.

Workflow for the Maximal Electroshock (MES) test.

Workflow for the scPTZ test.

Workflow for the 6 Hz seizure test.

Workflow for the amygdala kindling model.

Experimental Protocols

Standardized preclinical models are crucial for evaluating the anticonvulsant potential of new chemical entities. Below are detailed methodologies for the key experiments cited in this guide.

Maximal Electroshock (MES) Test

The MES test is a model of generalized tonic-clonic seizures and is used to identify compounds that prevent seizure spread.[21][22]

• Animals: Male mice (e.g., CD-1) or rats (e.g., Sprague-Dawley).

• Apparatus: An electroconvulsive shock apparatus with corneal electrodes.

• Procedure:

  • Administer the test compound or vehicle to the animals at various doses and time points before the test.

  • Apply a drop of saline or electrode gel to the corneal electrodes.

  • Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats, at 60 Hz for 0.2 seconds) through the corneal electrodes.[23]

  • Observe the animal for the presence or absence of a tonic hindlimb extension.

• Endpoint: The abolition of the tonic hindlimb extension phase is considered protection.[23]

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is a model for clonic seizures and is used to identify compounds that raise the seizure threshold.[24]

• Animals: Male mice (e.g., CF-1).

• Reagents: Pentylenetetrazole (PTZ) solution.

• Procedure:

  • Administer the test compound or vehicle to the animals.

  • After a predetermined pretreatment time, inject a convulsant dose of PTZ (e.g., 85 mg/kg) subcutaneously.[25][26]

  • Place the animal in an observation chamber and observe for 30 minutes.

• Endpoint: The absence of a clonic seizure (defined as clonus of the forelimbs, hindlimbs, and/or jaw lasting for at least 3-5 seconds) within the 30-minute observation period indicates protection.[26]

Hz Seizure Test

The 6 Hz test is a model of therapy-resistant partial seizures.[27]

• Animals: Male mice (e.g., ICR-CD1).

• Apparatus: An electroconvulsive shock apparatus with corneal electrodes.

• Procedure:

  • Administer the test compound or vehicle.

  • Apply a drop of topical anesthetic and saline to the eyes.

  • Deliver a long-duration, low-frequency electrical stimulus (e.g., 32 mA or 44 mA, 6 Hz, 0.2 ms (B15284909) rectangular pulse for 3 seconds) via corneal electrodes.[27][28]

  • Observe the animal for characteristic seizure behaviors such as stun, forelimb clonus, and twitching of the vibrissae.[29]

• Endpoint: The absence of seizure activity is considered protection.

Amygdala Kindling Model

The amygdala kindling model is a widely used model of temporal lobe epilepsy that mimics the progressive development of seizures (epileptogenesis).[30]

• Animals: Rats are commonly used.

• Procedure:

  • Surgery: Surgically implant a bipolar electrode into the basolateral amygdala.[31][32]

  • Kindling: Deliver brief, low-intensity electrical stimulations to the amygdala once or twice daily. Initially, these stimulations do not cause seizures.

  • Seizure Development: With repeated stimulation, the animals progressively develop more severe seizures, starting with focal seizures and eventually leading to generalized tonic-clonic seizures (fully kindled).[33]

  • Drug Testing: Once the animals are fully kindled, administer the test compound and determine its effect on the seizure threshold or the severity of the elicited seizures.

• Endpoint: An increase in the afterdischarge threshold or a reduction in the seizure score (e.g., using the Racine scale) indicates anticonvulsant activity.[34]

Conclusion

DSP-0565 represents an intriguing antiepileptic drug candidate with a proclaimed unique GABAergic mechanism. Its demonstrated broad-spectrum activity in preclinical models positions it as a compound of interest. However, a comprehensive comparative analysis is currently hampered by the lack of publicly available quantitative preclinical data. To fully assess its potential relative to novel competitors like Cenobamate, Ganaxolone, Padsevonil, and XEN1101, the disclosure of its ED50 and TD50 values in standardized seizure models is essential. Further elucidation of its specific molecular target within the GABAergic system will also be critical in understanding its novelty and potential advantages. The diverse mechanisms of the comparator compounds underscore the dynamic nature of AED research and the ongoing effort to provide better therapeutic options for individuals with epilepsy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DSP-0565 | TargetMol Chemicals Inc. | BuyChemJapan [buychemjapan.com]
• 3. Table 1, Anticonvulsant Profile of Ganaxolone in Mouse Seizure Models - Jasper's Basic Mechanisms of the Epilepsies - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Characterization of the anticonvulsant properties of ganaxolone (CCD 1042; 3alpha-hydroxy-3beta-methyl-5alpha-pregnan-20-one), a selective, high-affinity, steroid modulator of the gamma-aminobutyric acid(A) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epilepsy Essentials: Cenobamate [practicalneurology.com]
• 6. neurology.org [neurology.org]
• 7. xcoprihcp.com [xcoprihcp.com]
• 8. drugs.com [drugs.com]
• 9. What is the mechanism of Cenobamate? [synapse.patsnap.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Ganaxolone - Wikipedia [en.wikipedia.org]
• 12. Ganaxolone for management of seizures associated with CDKL5 deficiency disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What is the mechanism of Ganaxolone? [synapse.patsnap.com]
• 14. Ganaxolone | C22H36O2 | CID 6918305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Padsevonil: A Promising Option for Intractable Epilepsy [atriumhealth.org]
• 16. Functional characterization of the antiepileptic drug candidate, padsevonil, on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. XEN1101, a novel potassium channel opener: hope or hype for adults with focal seizure - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 22. scispace.com [scispace.com]
• 23. benchchem.com [benchchem.com]
• 24. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening - PMC [pmc.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 27. 6 Hz Electrical Stimulation Test (mouse, rat) [panache.ninds.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. meliordiscovery.com [meliordiscovery.com]
• 30. Preclinical Epilepsy CRO - Amygdala Kindling Model & EEG [synapcell.com]
• 31. Frontiers | Rapid Amygdala Kindling Causes Motor Seizure and Comorbidity of Anxiety- and Depression-Like Behaviors in Rats [frontiersin.org]
• 32. escholarship.org [escholarship.org]
• 33. Amygdala Kindling [bio-protocol.org]
• 34. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]

Species Differences in the Metabolism and Pharmacokinetics of DSP-0565: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the metabolism and pharmacokinetic profiles of the novel antiepileptic drug candidate, DSP-0565, across different species. Understanding these differences is crucial for the extrapolation of preclinical data to human clinical trials and for the overall safety and efficacy assessment of new chemical entities.

The primary data for this guide is derived from the key study, "Species Differences in Metabolism of a New Antiepileptic Drug Candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide]"[1]. It is important to note that while this study highlights significant qualitative differences in metabolic pathways, specific quantitative pharmacokinetic parameters are not publicly available and are therefore not included in this guide.

Executive Summary

Significant species-dependent variations have been identified in the metabolism of DSP-0565. In vitro studies using hepatocytes have revealed that the primary metabolic pathway in humans is amide bond hydrolysis, leading to the formation of the M8 metabolite, (2'-fluoro[1,1'-biphenyl]-2-yl)acetic acid. In contrast, rats and dogs utilize both hydrolysis and oxidation (hydroxylation at the benzene (B151609) ring or benzyl (B1604629) site) as major metabolic routes.[1]

In vivo studies in rats and dogs further confirm these metabolic differences, with oxidation being the predominant pathway, followed by hydrolysis.[1] This divergence in metabolic pathways underscores the importance of careful species selection in preclinical safety and efficacy studies and highlights potential challenges in accurately predicting human clearance and exposure from animal models.

Data Presentation

Table 1: Comparative Pharmacokinetic Parameters of DSP-0565

Parameter	Human	Rat	Dog
Cmax	Data not available	Data not available	Data not available
Tmax	Data not available	Data not available	Data not available
AUC	Data not available	Data not available	Data not available
Clearance (CL)	Data not available	Data not available	Data not available
Volume of Distribution (Vd)	Data not available	Data not available	Data not available
Half-life (t1/2)	Data not available	Data not available	Data not available
Excretion (Urine)	Data not available	71-72% of dose[1]	71-72% of dose[1]
Excretion (Feces)	Data not available	23-25% of dose[1]	23-25% of dose[1]

Table 2: Comparative Metabolite Profiles of DSP-0565

Species	Primary Metabolic Pathway(s)	Major Metabolites Detected
Human	Amide Bond Hydrolysis[1]	M8 ((2'-fluoro[1,1'-biphenyl]-2-yl)acetic acid)[1]
Rat	Oxidation (57-62%), Hydrolysis (23-33%)[1]	Oxidized metabolites, M8, Glucuronide of DSP-0565[1]
Dog	Oxidation (57-62%), Hydrolysis (23-33%)[1]	Oxidized metabolites, M8, Glucuronide of DSP-0565[1]

Experimental Protocols

While the specific, detailed protocols for the DSP-0565 studies are not publicly available, this section outlines general methodologies typically employed in such preclinical investigations.

In Vitro Metabolism Studies with Hepatocytes

• Objective: To investigate the metabolic pathways of a compound in a controlled, in vitro environment using liver cells from different species.

• Methodology:

  • Hepatocyte Isolation and Culture: Cryopreserved or freshly isolated hepatocytes from humans, rats, and dogs are thawed and cultured in appropriate media.

  • Incubation: The test compound (e.g., [14C]DSP-0565) is added to the hepatocyte cultures at a specified concentration.

  • Time-Course Sampling: Aliquots of the culture medium and/or cell lysates are collected at various time points.

  • Metabolite Profiling: Samples are analyzed using techniques like liquid chromatography-mass spectrometry (LC-MS) and high-performance liquid chromatography (HPLC) to identify and quantify the parent drug and its metabolites.

  • Reaction Phenotyping: To identify the enzymes responsible for metabolism, studies may be conducted with recombinant enzymes or specific chemical inhibitors.

In Vivo Pharmacokinetic and Excretion Studies

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of a compound in living organisms.

• Methodology:

  • Animal Models: Male rats (e.g., Sprague-Dawley) and dogs (e.g., Beagle) are commonly used.

  • Dosing: A single oral dose of the radiolabeled compound (e.g., [14C]DSP-0565) is administered.

  • Sample Collection: Blood samples are collected at predetermined time points to determine the plasma concentration-time profile of the parent drug and its metabolites. Urine and feces are collected over a specified period (e.g., 0-168 hours) to determine the routes and extent of excretion.

  • Sample Analysis: Plasma samples are analyzed by LC-MS/MS to determine pharmacokinetic parameters. The total radioactivity in blood, plasma, urine, and feces is measured by liquid scintillation counting.

  • Pharmacokinetic Analysis: Non-compartmental analysis is typically used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, CL, Vd, and t1/2.

Visualizations

Caption: Comparative Metabolic Pathways of DSP-0565.

Caption: General Experimental Workflow for PK Studies.

References

• 1. Species differences in metabolism of a new antiepileptic drug candidate, DSP-0565 [2-(2'-fluoro[1,1'-biphenyl]-2-yl)acetamide] - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of DSP-0565's GABAergic Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the independent validation of the GABAergic activity of the novel anti-epileptic drug (AED) candidate, DSP-0565. Due to the limited availability of public data on DSP-0565, this document outlines the necessary experimental comparisons against well-established GABAergic modulators, Sodium Valproate and Diazepam. Gabapentin (B195806) is included as a comparator to highlight mechanistic diversity among AEDs.

DSP-0565 is described as a broad-spectrum anti-epileptic agent with a unique GABAergic function[1]. However, to date, independent, peer-reviewed data quantifying its interaction with GABA receptors (e.g., EC50, Ki, or IC50 values) are not publicly available. The primary research article by Tanaka T, et al. (2019) describes its discovery and anticonvulsant activity in animal models, but the specific GABAergic mechanism remains to be fully elucidated in independent studies.

This guide details the standard experimental protocols required to independently verify and characterize the GABAergic activity of a compound like DSP-0565 and presents benchmark data from established drugs.

Data Presentation: Comparative GABAergic Activity

A direct quantitative comparison of DSP-0565 with other GABAergic modulators is currently hampered by the lack of publicly available data for DSP-0565. The following tables are presented to illustrate how such data, once obtained through independent validation, should be structured for a clear comparison.

Table 1: Electrophysiological Potentiation of GABAA Receptor Function

Compound	Receptor Subtype	EC50 / % Potentiation	Experimental System
DSP-0565	Data not available	Data not available	Data not available
Diazepam	α1β3γ2L	EC50: 26 nM (for potentiation of GABA-activated currents)[2]	Xenopus oocytes expressing human recombinant receptors[2]
Sodium Valproate	Native cortical neurons	Significant, dose-dependent enhancement of GABA-induced inhibition[3]	Microiontophoretic application in rat cerebral cortex[3]

Table 2: Receptor Binding Affinity at the GABAA Receptor

Compound	Radioligand	Receptor Subtype	Ki (nM)	Experimental System
DSP-0565	Data not available	Data not available	Data not available	Data not available
Diazepam	[3H]-Ro-15-1788	Human GABAA	33	Cloned human receptors[4]
Sodium Valproate	[3H]muscimol	N/A	Does not directly displace GABA site ligands	N/A

Table 3: Overview of GABAergic Mechanisms

Compound	Primary GABAergic Mechanism
DSP-0565	Described as having a "unique GABAergic function"[1], but the specific mechanism is not publicly detailed.
Diazepam	Positive allosteric modulator of GABAA receptors; increases the affinity of GABA for its receptor[5].
Sodium Valproate	Increases GABA levels by inhibiting GABA transaminase and may enhance GABAergic inhibition through postsynaptic mechanisms[3][6].
Gabapentin	Does not bind to GABA receptors but may increase GABA synthesis and enhances expression of δ subunit-containing GABAA receptors[7][8][9].

Experimental Protocols for Independent Validation

To independently validate the GABAergic activity of DSP-0565, the following experimental protocols are recommended.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for characterizing the functional effects of a compound on ion channels, such as the GABAA receptor.

• Objective: To determine if DSP-0565 modulates GABA-evoked currents and to quantify its potency (EC50) and efficacy.

• Methodology:

  • Cell Preparation: Use primary cultured neurons or a cell line (e.g., HEK293) stably expressing specific human recombinant GABAA receptor subtypes (e.g., α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2) to assess subunit selectivity.

  • Recording Configuration: Establish a whole-cell voltage-clamp configuration. Hold the cell at a potential of -60 mV to -70 mV.

  • GABA Application: Apply a sub-maximal concentration of GABA (e.g., EC10-EC20) to elicit a baseline current.

  • Compound Application: Co-apply varying concentrations of DSP-0565 with the baseline GABA concentration to determine if it potentiates or inhibits the GABA-evoked current.

  • Data Analysis: Construct a concentration-response curve for DSP-0565's modulatory effect to calculate the EC50 (for potentiation) or IC50 (for inhibition).

Radioligand Binding Assays

These assays are used to determine if a compound binds directly to a specific site on a receptor and to measure its binding affinity (Ki).

• Objective: To determine if DSP-0565 binds to the GABA binding site, the benzodiazepine (B76468) site, or another allosteric site on the GABAA receptor.

• Methodology:

  • Membrane Preparation: Prepare membranes from brain tissue (e.g., rat cortex) or from cells expressing specific GABAA receptor subtypes.

  • Assay:

    • To test for binding at the benzodiazepine site, use a radiolabeled ligand such as [3H]flunitrazepam or [3H]Ro 15-1788.

    • To test for binding at the GABA site, use a radiolabeled agonist like [3H]muscimol.

  • Competition Assay: Incubate the membranes with the radioligand and varying concentrations of DSP-0565.

  • Data Analysis: Measure the displacement of the radioligand by DSP-0565 to determine the IC50, from which the Ki can be calculated using the Cheng-Prusoff equation.

Mandatory Visualizations

GABAergic Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Competitive Antagonism of Etomidate Action by Diazepam: In Vitro GABAA Receptor and In Vivo Zebrafish Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium valproate enhancement of gamma-aminobutyric acid (GABA) inhibition: electrophysiological evidence for anticonvulsant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 47649 [pdspdb.unc.edu]
• 5. Direct evidence for diazepam modulation of GABAA receptor microscopic affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of sodium valproate on motor function regulated by the activation of GABA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gabapentinoids: pharmacokinetics, pharmacodynamics and considerations for clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of action of gabapentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gabapentin increases expression of δ subunit-containing GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Safety Profile of DSP-0565: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of DSP-0565, a novel anti-epileptic drug (AED) candidate, in relation to established AEDs: Valproate, Levetiracetam (B1674943), and Lamotrigine (B1674446). Due to the early stage of DSP-0565's development, publicly available clinical safety data is limited. This comparison is primarily based on preclinical findings for DSP-0565 and extensive clinical data for the comparator drugs.

Executive Summary

DSP-0565 is emerging as a promising broad-spectrum anti-epileptic agent with a purported unique GABAergic mechanism of action.[1] Preclinical studies indicate a favorable safety margin in various seizure models.[1][2] However, a direct quantitative comparison with the established safety profiles of Valproate, Levetiracetam, and Lamotrigine is not yet possible due to the absence of comprehensive clinical trial data for DSP-0565. This guide summarizes the currently available information to offer a preliminary comparative perspective.

Preclinical Safety and Efficacy Models

DSP-0565 has demonstrated anticonvulsant activity and a good safety margin in several key preclinical models used to assess the efficacy and neurotoxicity of potential AEDs.[1][2] These models are crucial for early-stage drug development and provide initial insights into a compound's therapeutic potential and safety.

Experimental Workflow for Preclinical Anticonvulsant Screening

Caption: Workflow of preclinical screening for anticonvulsant and neurotoxic effects.

Comparative Adverse Event Profile

While specific adverse event data from clinical trials of DSP-0565 are not yet available, the following table summarizes the known adverse event profiles of Valproate, Levetiracetam, and Lamotrigine based on extensive clinical use and trials. This provides a benchmark against which DSP-0565 will be evaluated in future studies.

Adverse Event Category	Valproate[3][4][5][6]	Levetiracetam[7][8][9][10]	Lamotrigine[11][12][13][14][15]
Common Neurological	Somnolence, dizziness, headache, tremor, ataxia	Somnolence, dizziness, asthenia/fatigue, headache	Dizziness, headache, ataxia, somnolence, diplopia, blurred vision
Common Behavioral/Psychiatric	Irritability, nervousness	Nervousness/irritability, behavioral abnormalities	Insomnia
Common Gastrointestinal	Nausea, vomiting, abdominal pain, diarrhea, decreased appetite	Anorexia	Nausea
Common Dermatological	Hair loss	-	Rash (benign)
Serious Neurological	Hyperammonemic encephalopathy	-	Aseptic meningitis
Serious Hematological	Thrombocytopenia, leukopenia	-	-
Serious Hepatic	Hepatotoxicity (can be fatal)	-	Hepatic failure (rare)
Serious Dermatological	-	-	Stevens-Johnson syndrome (SJS), toxic epidermal necrolysis (TEN), DRESS syndrome
Teratogenicity	High risk of major congenital malformations and neurodevelopmental disorders	Pregnancy Category C	-
Other Serious Events	Pancreatitis, mitochondrial toxicity	-	Suicidal ideation, atrial septal defects, Brugada syndrome

Mechanism of Action: GABAergic Signaling Pathway

DSP-0565 is described as having a "unique GABAergic function". The GABAergic system is the primary inhibitory neurotransmitter system in the central nervous system and a key target for many AEDs. A simplified diagram of a GABAergic synapse is presented below to illustrate the potential sites of action for such drugs.

Caption: Simplified GABAergic synapse and signaling pathway.

Experimental Protocols for Preclinical Safety Assessment

The following are generalized protocols for the key preclinical models in which DSP-0565 has been evaluated. These tests are standard in the initial screening of potential anticonvulsant drugs.

Maximal Electroshock (MES) Test

• Purpose: To identify compounds effective against generalized tonic-clonic seizures.[16]

• Methodology: A supramaximal electrical stimulus is delivered to rodents (mice or rats) via corneal or ear-clip electrodes.[17][18] This induces a tonic hindlimb extension. The test compound is administered prior to the electrical stimulus.

• Endpoint: The absence of the tonic hindlimb extension is considered a positive result, indicating protection.[16]

Subcutaneous Pentylenetetrazol (scPTZ) Test

• Purpose: To screen for compounds that may be effective against generalized absence and myoclonic seizures.[17]

• Methodology: Pentylenetetrazol (PTZ), a GABA-A receptor antagonist, is administered subcutaneously at a dose that induces clonic seizures in a high percentage of control animals.[19] The test compound is given before the PTZ injection.

• Endpoint: The absence of a generalized clonic seizure for a defined observation period (typically 30 minutes) indicates that the compound has raised the seizure threshold.[19][20]

Hz Psychomotor Seizure Test

• Purpose: To identify compounds that may be effective against therapy-resistant focal seizures.[21][22][23]

• Methodology: A low-frequency (6 Hz), long-duration electrical stimulus is delivered via corneal electrodes to induce a psychomotor seizure.[21][22][24] The seizure is characterized by a "stunned" posture, forelimb clonus, and stereotyped automatic behaviors.[25]

• Endpoint: Protection is defined as the animal resuming normal exploratory behavior within a short period after the stimulus and not displaying the characteristic seizure behaviors.[21]

Amygdala Kindling Model

• Purpose: A model of temporal lobe epilepsy used to study epileptogenesis and the effects of drugs on focal seizures that can generalize.[26][27]

• Methodology: A stimulating electrode is surgically implanted in the amygdala of a rodent.[28] Repeated, initially subconvulsive electrical stimulations are delivered daily or on another regular schedule.[29] This leads to a progressive intensification of seizure activity, eventually resulting in generalized tonic-clonic seizures.

• Endpoint: The ability of a test compound to reduce the seizure severity score, decrease the afterdischarge duration, and increase the afterdischarge threshold are measures of efficacy.[2]

Conclusion

DSP-0565 shows promise as a broad-spectrum AED with a good preclinical safety margin. Its "unique GABAergic function" suggests a potentially novel mechanism of action that could be beneficial for patients. However, the current lack of clinical data, particularly comparative safety data against other AEDs, means that its place in therapy is yet to be determined. Future clinical trials will be essential to fully characterize the safety and tolerability profile of DSP-0565 in humans and to understand how it compares to established treatments like Valproate, Levetiracetam, and Lamotrigine. Researchers and clinicians should remain vigilant for the publication of these crucial data to inform future therapeutic decisions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Short-Term Side Effects of Low Dose Valproate Monotherapy in Epileptic Children: A Prospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Adverse drug reactions induced by valproic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Valproic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Safety profile of levetiracetam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The adverse event profile of levetiracetam: A meta-analysis on children and adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The adverse event profile of levetiracetam - Epilepsy Action [epilepsy.org.uk]
• 11. avancepsychiatry.com [avancepsychiatry.com]
• 12. researchgate.net [researchgate.net]
• 13. Adverse event monitoring in lamotrigine patients: a pharmacoepidemiologic study in the United Kingdom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Assessment of adverse events of the novel antiepileptic drug lamotrigine: a real-world pharmacovigilance study based on FAERS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Assessment of adverse events of the novel antiepileptic drug lamotrigine: a real-world pharmacovigilance study based on FAERS | Semantic Scholar [semanticscholar.org]
• 16. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 17. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 18. estudogeral.sib.uc.pt [estudogeral.sib.uc.pt]
• 19. benchchem.com [benchchem.com]
• 20. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. 6 Hz Electrical Stimulation Test (mouse, rat) [panache.ninds.nih.gov]
• 23. Pharmacological characterization of the 6 Hz psychomotor seizure model of partial epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Development and Pharmacological Characterization of the Rat 6 Hz Model of Partial Seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 25. meliordiscovery.com [meliordiscovery.com]
• 26. electrical amygdala kindling model in the rat: comparative study using two different stimulation protocols [aesnet.org]
• 27. Kindling Models of Epileptogenesis for Developing Disease-Modifying Drugs for Epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Lamotrigine-Resistant Amygdala Kindling Model (rat) [panache.ninds.nih.gov]
• 29. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for the Investigational Compound DSP-0565

For researchers, scientists, and drug development professionals handling the investigational anti-convulsant compound DSP-0565, adherence to proper disposal protocols is critical for laboratory safety and environmental protection.[1] While specific disposal instructions for DSP-0565 are not publicly available, as is common for investigational drugs, established best practices for the management of pharmaceutical and chemical waste in a laboratory setting must be followed.[1][2]

Key Principle: Treat DSP-0565 as a potentially hazardous chemical waste product. The primary route for disposal should be through a licensed and approved waste disposal facility.[3] Never dispose of DSP-0565 down the drain or in regular trash.[4]

Procedural Steps for Disposal

• Personal Protective Equipment (PPE): Before handling DSP-0565 for disposal, ensure appropriate PPE is worn, including safety glasses, protective gloves, and a lab coat.[3]

• Waste Segregation:

  • Properly categorize and segregate waste containing DSP-0565.[5]

  • Use designated, clearly labeled, and sealed waste containers.[4][5] It is advisable to use black containers for hazardous pharmaceutical waste.[4]

  • Do not mix DSP-0565 waste with other incompatible waste streams.

• Container Labeling:

  • All waste containers must be clearly labeled with the contents ("DSP-0565 Waste"), the associated hazards (if known), and the date of accumulation.[5]

• Secure Storage:

  • Store waste containers in a designated, secure, and well-ventilated area away from general laboratory traffic.[6]

  • Ensure that storage conditions prevent any potential environmental release.

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified chemical waste disposal contractor to arrange for pickup and disposal.[7]

  • Follow all institutional and regulatory procedures for waste manifest and handover.[1][7]

Quantitative Data and Experimental Protocols

There is no publicly available quantitative data regarding specific concentration limits or other numerical thresholds for the disposal of DSP-0565. Similarly, detailed experimental protocols for the neutralization or disposal of this compound are not available. The recommended procedure is to rely on professional waste management services that handle chemical and pharmaceutical waste.[7]

Data Point	Specification	Source
Concentration Limits for Disposal	Not Publicly Available	N/A
pH Neutralization Requirements	Not Publicly Available	N/A
Specific Inactivation Agents	Not Publicly Available	N/A

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of DSP-0565.

Caption: Workflow for the safe disposal of DSP-0565.

By adhering to these general yet crucial guidelines, laboratories can ensure the safe and compliant disposal of the investigational compound DSP-0565, thereby protecting personnel and the environment.

References

• 1. rxdestroyer.com [rxdestroyer.com]
• 2. Best practices for phase 1 investigational drugs trials - BD IV News [eu.bd.com]
• 3. pharmabeginers.com [pharmabeginers.com]
• 4. securewaste.net [securewaste.net]
• 5. gzlabfurniture.com [gzlabfurniture.com]
• 6. ashp.org [ashp.org]
• 7. easyrxcycle.com [easyrxcycle.com]

Essential Safety and Handling Guidance for Novel Chemical Compound DSP-0565

Disclaimer: Information regarding a specific chemical entity designated "DSP-0565" is not available in public safety databases or scientific literature based on the conducted search. The following guidance is based on established best practices for handling new or uncharacterized chemical compounds in a laboratory setting. A thorough risk assessment must be conducted by qualified personnel before any handling of an unknown substance.

This document provides a procedural framework for the safe handling, operation, and disposal of a novel chemical compound, here designated DSP-0565. The information is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to create a barrier against potential workplace hazards.[1] The selection of PPE should be based on a comprehensive hazard assessment of the specific tasks to be performed.[2] For a novel compound with unknown toxicity, a conservative approach is recommended, assuming the substance is hazardous.

Table 1: Recommended Personal Protective Equipment for Handling DSP-0565

PPE Category	Minimum Requirement	Recommended for Higher Risk Operations (e.g., aerosol generation)
Eye and Face	ANSI-approved safety glasses with side shields.[1][3]	Full-face shield or chemical splash goggles.
Hand	Nitrile or neoprene gloves (double-gloving recommended). Check for breakthrough times if solvents are used.	Heavy-duty chemical resistant gloves.
Body	Fully buttoned laboratory coat.	Chemical-resistant apron or disposable coveralls.
Respiratory	Work within a certified chemical fume hood.	A fitted air-purifying respirator with appropriate cartridges may be required based on risk assessment.
Foot	Closed-toe shoes made of a non-porous material.	Chemical-resistant, steel-toe boots.[4]

Operational Plan: Handling and Storage

A clear operational plan is crucial for minimizing exposure and ensuring safe handling.

2.1. Engineering Controls:

• Primary Containment: All manipulations of DSP-0565 powder or solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation.

2.2. Standard Operating Procedures (SOPs):

• Preparation: Before handling, ensure all necessary PPE is donned correctly.[3] Prepare the work area by lining it with absorbent, disposable bench paper.

• Weighing: Weigh solid DSP-0565 in a fume hood. Use a tared container to minimize contamination.

• Solution Preparation: Add solvents slowly to the solid to avoid splashing. Ensure the container is appropriately sealed before agitation.

• Post-Handling: After handling, wipe down the work area with an appropriate deactivating solution (if known) or a general laboratory cleaner.

2.3. Storage:

• Store DSP-0565 in a clearly labeled, sealed container.

• The storage location should be a ventilated, secure area away from incompatible materials.

• Consult any preliminary data for specific storage conditions (e.g., temperature, light sensitivity).

Disposal Plan

All waste generated from handling DSP-0565 must be treated as hazardous waste.

• Solid Waste: Contaminated consumables (e.g., gloves, bench paper, pipette tips) must be collected in a dedicated, labeled hazardous waste bag.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed, labeled, and chemical-resistant waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All waste must be disposed of through the institution's environmental health and safety (EHS) office, following local and national regulations.

Experimental Workflow: Characterization of a Novel Compound

The following diagram outlines a generalized workflow for the initial characterization of a new chemical entity like DSP-0565.

Caption: Workflow for handling and characterizing a novel compound.

References

• 1. ncf.edu [ncf.edu]
• 2. dsps.wi.gov [dsps.wi.gov]
• 3. eCFR :: 29 CFR Part 1915 Subpart I -- Personal Protective Equipment (PPE) [ecfr.gov]
• 4. epa.gov [epa.gov]